3-Amino-1-piperazin-1-yl-propan-1-one

• CAS: 691394-08-8

Core Science & Biosynthesis

Preliminary Technical Data Sheet: 3-Amino-1-piperazin-1-yl-propan-1-one

For Research Use Only

This document provides a summary of the currently available technical information for 3-Amino-1-piperazin-1-yl-propan-1-one. It is intended for researchers, scientists, and drug development professionals. It should be noted that publicly accessible data on this specific compound is limited, and this data sheet reflects the current state of knowledge.

Chemical Identity

Identifier	Value
Chemical Name	3-Amino-1-piperazin-1-yl-propan-1-one
CAS Number	691394-08-8
Molecular Formula	C₇H₁₅N₃O
Molecular Weight	157.21 g/mol

Structure:

Caption: Generalized synthetic routes to β-amino ketones.

Reactivity Profile

The reactivity of 3-Amino-1-piperazin-1-yl-propan-1-one can be inferred from its functional groups:

• Primary Amine (-NH₂): This group is nucleophilic and basic. It can undergo reactions typical of primary amines, such as acylation, alkylation, and salt formation with acids.

• Piperazine Ring: The secondary amine within the piperazine ring is also nucleophilic and can participate in similar reactions. The presence of two nitrogen atoms makes the piperazine moiety a good chelating agent.

• Ketone (C=O): The carbonyl group can undergo nucleophilic addition reactions and reactions at the α-carbon if a suitable base is present.

Analytical Characterization

No publicly available analytical data (e.g., NMR, IR, Mass Spectrometry) for 3-Amino-1-piperazin-1-yl-propan-1-one has been identified. Characterization of this compound would require standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the carbon-hydrogen framework and the presence of the different functional groups.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the N-H, C=O, and C-N bonds.

• High-Performance Liquid Chromatography (HPLC): To assess purity.

Applications and Biological Context

Currently, the primary documented application for 3-Amino-1-piperazin-1-yl-propan-1-one is in proteomics research . However, specific details of its use in this field are not elaborated in the available sources.

The piperazine moiety is a common scaffold in medicinal chemistry, and many piperazine derivatives exhibit a wide range of pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. It is plausible that derivatives of 3-Amino-1-piperazin-1-yl-propan-1-one could be explored for their potential biological activities.

Safety and Handling

Specific safety and handling information for 3-Amino-1-piperazin-1-yl-propan-1-one is not available. Standard laboratory safety precautions should be taken when handling this compound. This includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area.

Conclusion

3-Amino-1-piperazin-1-yl-propan-1-one is a commercially available compound for research purposes. However, there is a significant lack of detailed, publicly available information regarding its chemical properties, synthesis, and applications. Researchers working with this compound will need to perform their own characterization and optimization of synthetic procedures. The structural motifs present in the molecule suggest potential for further derivatization and exploration in medicinal chemistry.

References

• Recent progress in the chemistry of β-aminoketones. RSC Publishing. (2022-08-31). Available at: [Link]

The Piperazine Scaffold: A Privileged Core in Modern Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Senior Application Scientist Name/Team]

Date: January 24, 2026

Abstract

The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at the 1 and 4 positions, stands as a cornerstone in medicinal chemistry. Its unique structural and physicochemical properties have rendered it a "privileged scaffold," leading to its incorporation into a vast array of clinically significant therapeutic agents. This technical guide provides a comprehensive exploration of the multifaceted therapeutic applications of piperazine derivatives, delving into their mechanisms of action across various disease states, from oncology and neuropsychiatry to infectious diseases. We will further present detailed experimental protocols for the evaluation of these compounds and discuss the critical structure-activity relationships that govern their pharmacological profiles. This guide is intended to serve as a valuable resource for researchers and drug development professionals engaged in the design and optimization of novel piperazine-based therapeutics.

The Piperazine Nucleus: A Foundation for Therapeutic Diversity

The prevalence of the piperazine moiety in numerous approved drugs is a testament to its remarkable versatility. This versatility stems from a combination of key attributes:

• Structural Flexibility: The piperazine ring can adopt various conformations, such as chair and boat forms, allowing for optimal binding to a wide range of biological targets.

• Physicochemical Properties: The two nitrogen atoms provide sites for hydrogen bonding and can be protonated at physiological pH, enhancing aqueous solubility and bioavailability.

• Synthetic Tractability: The secondary amine functionalities offer readily accessible points for chemical modification, enabling the systematic tuning of steric and electronic properties to optimize potency, selectivity, and pharmacokinetic profiles.

These characteristics have facilitated the development of piperazine-containing drugs with a broad spectrum of pharmacological activities.

Therapeutic Applications and Mechanisms of Action

The strategic incorporation of the piperazine scaffold has led to the development of blockbuster drugs in several therapeutic areas. The following sections will explore the key applications and the underlying molecular mechanisms of action.

Anticancer Activity

Piperazine derivatives have emerged as a significant class of anticancer agents, targeting various hallmarks of cancer. Their mechanisms of action are diverse and often involve the disruption of critical signaling pathways that drive tumor growth and survival.

Mechanism of Action: A primary mechanism of action for many anticancer piperazine derivatives is the induction of apoptosis, or programmed cell death. This can be achieved through both intrinsic and extrinsic pathways. For instance, some derivatives have been shown to cause a significant decrease in the mitochondrial membrane potential, leading to the release of cytochrome c and the subsequent activation of caspases 9 and 3/7. Furthermore, certain piperazine-containing compounds can activate the extrinsic apoptotic pathway through the activation of caspase-8, which can be linked to the suppression of the pro-survival transcription factor NF-κB.

Another key anticancer mechanism is the induction of cell cycle arrest, often at the G0/G1 or G1/S phase. This prevents cancer cells from progressing through the cell cycle and proliferating uncontrollably. The piperazine moiety is also found in molecules that can inhibit angiogenesis and interact directly with DNA.

Illustrative Signaling Pathway: Induction of Apoptosis

Caption: Induction of Apoptosis by Piperazine Derivatives.

Quantitative Data: In Vitro Anticancer Activity

The cytotoxic effects of piperazine derivatives are typically evaluated using in vitro assays such as the MTT assay. The half-maximal inhibitory concentration (IC50) is a key parameter used to quantify the potency of a compound.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Piperazine Amide Derivative	MDA-MB-231 (Breast)	11.3	[1]
Vindoline-Piperazine Conjugate	MDA-MB-468 (Breast)	1.00	[2]
Vindoline-Piperazine Conjugate	HOP-92 (Lung)	1.35	[2]
1,2,4-Triazine bearing Piperazine Amide	MCF-7 (Breast)	Promising	[3]

Antipsychotic Activity

Many atypical antipsychotic drugs feature a piperazine ring, which plays a crucial role in their receptor binding profiles. These drugs modulate dopaminergic and serotonergic neurotransmission to alleviate the symptoms of psychosis.

Mechanism of Action: The antipsychotic effects of piperazine derivatives are primarily attributed to their interaction with dopamine D2 and serotonin 5-HT2A receptors in the brain.[4] Atypical antipsychotics like aripiprazole act as partial agonists at D2 receptors and antagonists at 5-HT2A receptors.[4] This dual action is thought to reduce dopaminergic hyperactivity in the mesolimbic pathway, which is associated with the positive symptoms of schizophrenia, while enhancing dopamine release in the prefrontal cortex, potentially improving negative and cognitive symptoms. The affinity for various other receptors, such as D3, 5-HT1A, and others, further contributes to the overall pharmacological profile and side-effect liability of these drugs.[5]

Receptor Binding Affinities of Aripiprazole

Receptor	Binding Affinity (Ki, nM)	Functional Activity
Dopamine D2	0.34	Partial Agonist
Dopamine D3	0.8	Partial Agonist
Serotonin 5-HT1A	1.7	Partial Agonist
Serotonin 5-HT2A	3.4	Antagonist/Inverse Agonist

Note: Ki values are indicative and can vary depending on the experimental conditions.

Antidepressant Activity

The piperazine scaffold is also a key component of several antidepressant medications. These drugs primarily act by modulating the levels of serotonin in the synaptic cleft.

Mechanism of Action: Many piperazine-based antidepressants are selective serotonin reuptake inhibitors (SSRIs).[6] They bind to the serotonin transporter (SERT) and block the reabsorption of serotonin from the synapse back into the presynaptic neuron.[6] This leads to an increased concentration of serotonin in the synaptic cleft, enhancing serotonergic neurotransmission.[6] The therapeutic effects of SSRIs are believed to result from the downstream adaptive changes in the brain that occur in response to this sustained increase in synaptic serotonin.[6][7]

Illustrative Workflow: Serotonin Reuptake Inhibition

Caption: Mechanism of Action of Piperazine-based SSRIs.

Antiviral Activity

Piperazine derivatives have demonstrated promising activity against a range of viruses, most notably the Human Immunodeficiency Virus (HIV).

Mechanism of Action: Several piperazine-containing compounds act as non-nucleoside reverse transcriptase inhibitors (NNRTIs).[8][9] They bind to an allosteric site on the HIV-1 reverse transcriptase enzyme, inducing a conformational change that inhibits its polymerase activity.[9] This prevents the conversion of the viral RNA genome into DNA, a critical step in the HIV replication cycle.[9] The flexibility of the piperazine ring is thought to be important for its ability to adopt the necessary conformation to bind effectively to the NNRTI binding pocket of the reverse transcriptase.

Antimicrobial and Antifungal Activity

The piperazine scaffold is also found in compounds with antibacterial and antifungal properties.

Mechanism of Action: The specific mechanisms of action for antimicrobial and antifungal piperazine derivatives can vary. Some compounds may disrupt the integrity of the microbial cell membrane, while others may inhibit essential enzymes involved in microbial growth and replication. Structure-activity relationship studies have shown that the nature of the substituents on the piperazine ring significantly influences the antimicrobial spectrum and potency. The minimum inhibitory concentration (MIC) is a common measure of the in vitro antimicrobial activity of a compound.

Anthelmintic Activity

Historically, piperazine itself has been used as an anthelmintic drug for the treatment of parasitic worm infections.[10]

Mechanism of Action: Piperazine acts as a GABA (gamma-aminobutyric acid) receptor agonist in nematodes.[11] This leads to an influx of chloride ions into the muscle cells of the parasite, causing hyperpolarization and flaccid paralysis.[11] The paralyzed worms are then unable to maintain their position in the host's gastrointestinal tract and are expelled.[12]

Experimental Protocols for Therapeutic Evaluation

The following section provides detailed, step-by-step methodologies for key experiments used to evaluate the therapeutic potential of piperazine derivatives.

In Vitro Anticancer Activity: MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the piperazine derivative in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[4]

• Incubation: Incubate the plate for 2-4 hours at 37°C.[2]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Receptor Binding Assay: Radioligand Competition Assay for Dopamine D2 Receptors

Principle: This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to a specific receptor.

Protocol:

• Membrane Preparation: Prepare cell membranes expressing the dopamine D2 receptor from a suitable cell line or animal brain tissue.

• Assay Setup: In a 96-well plate, add the following in order:

  • Assay buffer

  • Test compound (piperazine derivative) at various concentrations

  • Radioligand (e.g., [3H]-spiperone) at a fixed concentration

  • Cell membrane preparation

• Incubation: Incubate the plate at room temperature for a specified time to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate bound from unbound radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation.

Apoptosis and Cell Cycle Analysis

3.3.1 Annexin V-FITC/Propidium Iodide (PI) Staining for Apoptosis

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

Protocol:

• Cell Treatment: Treat cells with the piperazine derivative for the desired time.

• Cell Harvesting: Collect both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Live cells will be negative for both Annexin V and PI, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both.

3.3.2 Propidium Iodide Staining for Cell Cycle Analysis

Principle: PI stoichiometrically binds to DNA, so the fluorescence intensity of PI-stained cells is directly proportional to their DNA content. This allows for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Cell Treatment and Harvesting: Treat and harvest cells as described for the apoptosis assay.

• Fixation: Fix the cells in ice-cold 70% ethanol.

• Staining: Resuspend the fixed cells in a staining solution containing PI and RNase A (to prevent staining of RNA).

• Incubation: Incubate in the dark at room temperature.

• Flow Cytometry: Analyze the DNA content of the cells by flow cytometry.[13]

Structure-Activity Relationships (SAR) and Future Perspectives

The therapeutic efficacy and pharmacological profile of piperazine derivatives are highly dependent on the nature and position of substituents on the piperazine ring. Quantitative Structure-Activity Relationship (QSAR) studies are often employed to understand these relationships and to guide the design of new, more potent, and selective compounds.[3][14]

Future research in the field of piperazine derivatives is likely to focus on:

• Development of highly selective ligands: Targeting specific receptor subtypes or enzyme isoforms to minimize off-target effects and improve the therapeutic index.

• Hybrid molecules: Combining the piperazine scaffold with other pharmacophores to create multifunctional drugs with enhanced efficacy.

• Novel drug delivery systems: To improve the pharmacokinetic properties and target-specific delivery of piperazine-based drugs.

• Application in emerging therapeutic areas: Exploring the potential of piperazine derivatives in the treatment of neurodegenerative diseases, inflammatory disorders, and other unmet medical needs.

Conclusion

The piperazine scaffold has proven to be an exceptionally valuable building block in drug discovery, leading to the development of a wide range of clinically important therapeutic agents. Its unique combination of structural, physicochemical, and synthetic properties has allowed for the creation of molecules with diverse pharmacological activities. A thorough understanding of the mechanisms of action, structure-activity relationships, and appropriate experimental evaluation techniques is crucial for the continued success of piperazine-based drug discovery and development. This guide has provided a comprehensive overview of these key aspects, with the aim of supporting researchers in their efforts to design and develop the next generation of innovative piperazine-based therapeutics.

References

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An In-Depth Technical Guide to the Putative Mechanism of Action of 3-Amino-1-piperazin-1-yl-propan-1-one

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the putative mechanism of action of 3-Amino-1-piperazin-1-yl-propan-1-one, a novel piperazine-containing compound. In the absence of direct empirical data for this specific molecule, this document synthesizes the extensive body of knowledge surrounding the pharmacological activities of structurally related piperazine derivatives. We postulate a primary mechanism centered on the modulation of monoaminergic neurotransmitter systems, particularly dopamine and serotonin receptors, with secondary considerations for its potential as a kinase or phosphodiesterase inhibitor. This guide is structured to provide not only a theoretical framework for the compound's action but also detailed, field-proven experimental protocols to systematically investigate and validate these hypotheses. Our objective is to equip researchers and drug development professionals with the foundational knowledge and practical methodologies required to elucidate the therapeutic potential of this and similar novel chemical entities.

Introduction: The Piperazine Scaffold as a Privileged Structure in Neuropharmacology

The piperazine ring is a ubiquitous heterocyclic motif in medicinal chemistry, recognized as a "privileged scaffold" due to its ability to interact with a wide range of biological targets. Its presence in numerous approved drugs, particularly those targeting the central nervous system (CNS), underscores its importance. Piperazine derivatives are known to possess antipsychotic, antidepressant, anxiolytic, and other CNS-active properties.[1] This broad spectrum of activity is largely attributed to the piperazine's ability to engage with monoamine neurotransmitter receptors, such as those for dopamine and serotonin.[2]

The title compound, 3-Amino-1-piperazin-1-yl-propan-1-one, incorporates this key pharmacophore. While specific research on this molecule is not yet prevalent in the public domain, its structural features—a piperazine ring linked to a propanone backbone with a terminal amino group—provide a strong basis for hypothesizing its mechanism of action. This guide will deconstruct the molecule's components to build a logical, evidence-based case for its putative biological targets and signaling pathways.

Postulated Mechanism of Action: A Focus on Dopamine and Serotonin Receptor Modulation

Based on the extensive precedent set by structurally analogous compounds, the most probable mechanism of action for 3-Amino-1-piperazin-1-yl-propan-1-one is the modulation of dopamine and serotonin receptors.

Rationale from Structural Analogues

A compelling piece of evidence comes from the compound 3-(1-Piperazinyl)-1,2-benzisothiazole , which serves as a crucial intermediate in the synthesis of the atypical antipsychotic drug Ziprasidone .[3] Ziprasidone itself is a potent antagonist of both serotonin 5-HT2A and dopamine D2 receptors.[4] The shared piperazine moiety is central to the pharmacological activity of this class of drugs. It is therefore highly probable that 3-Amino-1-piperazin-1-yl-propan-1-one will also exhibit affinity for these receptors.

The general structure-activity relationship (SAR) for many piperazine-based CNS drugs indicates that the piperazine ring acts as a key binding element, while the substituents on the second nitrogen atom and the nature of the appended side chain influence potency, selectivity, and pharmacokinetic properties. The 3-aminopropan-1-one side chain of the title compound is a polar, flexible chain that could orient the molecule within the binding pockets of G-protein coupled receptors (GPCRs) like the dopamine and serotonin receptors.

Proposed Signaling Pathway

We hypothesize that 3-Amino-1-piperazin-1-yl-propan-1-one acts as an antagonist or partial agonist at D2 and 5-HT2A receptors. The binding of the compound to these receptors would likely interfere with the downstream signaling cascades typically initiated by their endogenous ligands, dopamine and serotonin, respectively.

Figure 1: Proposed antagonistic action on D2 and 5-HT2A receptor signaling pathways.

Secondary Putative Mechanisms of Action

While modulation of monoamine receptors is the primary hypothesis, the versatility of the piperazine scaffold warrants consideration of other potential targets.

Kinase Inhibition

Piperazine derivatives are prevalent in the design of kinase inhibitors.[5] They often serve as a linker or a solubilizing group, enabling the molecule to effectively engage with the ATP-binding pocket of kinases.[5] Given the role of various kinases in CNS disorders and oncology, this represents a plausible, albeit secondary, mechanism of action.

Phosphodiesterase (PDE) Inhibition

Certain piperazine-containing compounds have been shown to inhibit phosphodiesterases, enzymes that regulate the levels of cyclic nucleotides (cAMP and cGMP). By inhibiting PDEs, these compounds can potentiate the signaling of pathways that are modulated by these second messengers. This mechanism is particularly relevant in the context of cognitive enhancement and neuroinflammation.

Experimental Validation Protocols

To systematically test the proposed mechanisms of action, a tiered approach of in vitro and in vivo assays is recommended. The following protocols are designed to be self-validating and provide a clear path from initial screening to more complex biological characterization.

Tier 1: In Vitro Target Engagement and Selectivity

The initial phase of experimental validation should focus on confirming direct binding to the hypothesized targets and assessing the selectivity of these interactions.

These assays are the gold standard for determining the affinity of a compound for a specific receptor.[6]

Objective: To determine the binding affinity (Ki) of 3-Amino-1-piperazin-1-yl-propan-1-one for a panel of dopamine (D1, D2, D3, D4, D5) and serotonin (5-HT1A, 5-HT2A, 5-HT2C, etc.) receptor subtypes.

Methodology:

• Receptor Preparation: Utilize commercially available cell membrane preparations from cell lines stably expressing the human recombinant receptor of interest (e.g., CHO-K1 or HEK293 cells).[7]

• Assay Buffer: Prepare a suitable binding buffer, typically containing Tris-HCl, MgCl2, and other salts at physiological pH.[5]

• Competition Binding: Incubate the receptor membranes with a fixed concentration of a specific radioligand (e.g., [3H]-Spiperone for D2 receptors, [3H]-Ketanserin for 5-HT2A receptors) and a range of concentrations of the test compound.[2][4]

• Incubation and Termination: Allow the binding to reach equilibrium (typically 30-60 minutes at room temperature or 37°C).[7] Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Quantification: Wash the filters to remove non-specific binding and measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Determine the IC50 (the concentration of test compound that inhibits 50% of specific radioligand binding) and calculate the Ki using the Cheng-Prusoff equation.

Parameter	Description
Receptor Source	Commercially available membrane preps (e.g., PerkinElmer, Millipore)
Radioligands	e.g., [3H]-Spiperone (D2), [3H]-Ketanserin (5-HT2A)
Non-specific Binding	Determined in the presence of a high concentration of a known unlabeled ligand
Data Output	IC50 and Ki values

Biochemical assays are employed to measure the direct inhibitory effect of the compound on a panel of kinases and PDEs.[8][9]

Objective: To determine the IC50 of 3-Amino-1-piperazin-1-yl-propan-1-one against a representative panel of kinases (e.g., tyrosine kinases, serine/threonine kinases) and phosphodiesterases (e.g., PDE4, PDE5).

Methodology (Kinase Assay - e.g., ADP-Glo™):

• Reaction Setup: In a multi-well plate, combine the kinase, its specific substrate, ATP, and a range of concentrations of the test compound in a suitable kinase buffer.[10]

• Kinase Reaction: Incubate the plate at 30°C for a defined period (e.g., 60 minutes) to allow the phosphorylation reaction to proceed.[10]

• ADP Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.[11]

• ATP Generation and Luminescence: Add Kinase Detection Reagent to convert the ADP generated by the kinase reaction into ATP, which is then used by luciferase to produce a luminescent signal.[11]

• Data Acquisition: Measure the luminescence using a plate reader. The signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Plot the luminescence (or % inhibition) against the log concentration of the test compound to determine the IC50.

Methodology (PDE Assay - e.g., PDE-Glo™):

• Reaction Setup: In a multi-well plate, combine the PDE enzyme, its cyclic nucleotide substrate (cAMP or cGMP), and a range of concentrations of the test compound.[9]

• PDE Reaction: Incubate to allow the PDE to hydrolyze the cyclic nucleotide to its corresponding 5'-monophosphate.

• Termination and Detection: Terminate the PDE reaction and then use a detection solution that converts the 5'-monophosphate into a signal (often luminescent or fluorescent).[9]

• Data Acquisition and Analysis: Measure the signal and plot against the log concentration of the test compound to determine the IC50.

Figure 2: A tiered experimental workflow for mechanism of action validation.

Tier 2: In Vitro ADME and Pharmacokinetic Profiling

A critical aspect of drug development is understanding a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties.[1][12] Early in vitro assessment can predict in vivo behavior and identify potential liabilities.[13]

Assay	Purpose	Typical Method
Solubility	Determines the maximum concentration of the compound in a given solvent.	Kinetic or thermodynamic solubility assays in aqueous buffers.
Permeability	Predicts the ability of the compound to cross biological membranes.	Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cell monolayer assay.
Metabolic Stability	Assesses the compound's susceptibility to metabolism by liver enzymes.	Incubation with liver microsomes or hepatocytes and monitoring compound disappearance over time.
Plasma Protein Binding	Determines the extent to which the compound binds to plasma proteins.	Equilibrium dialysis or ultrafiltration.
CYP450 Inhibition	Identifies potential for drug-drug interactions.	Incubation with specific CYP450 enzymes and substrates.

Tier 3: In Vivo Pharmacokinetics and Pharmacodynamics

Should the in vitro data be promising, the next logical step is to evaluate the compound's behavior in a living organism.[14]

Objective: To characterize the pharmacokinetic profile (Cmax, Tmax, AUC, half-life) and to demonstrate target engagement and a pharmacodynamic effect in a relevant animal model.[15][16]

Methodology (Pharmacokinetics):

• Animal Model: Typically, rodents (mice or rats) are used for initial PK studies.[16][17]

• Dosing: Administer the compound via relevant routes (e.g., intravenous, oral, intraperitoneal).[18]

• Blood Sampling: Collect blood samples at multiple time points post-dosing.

• Bioanalysis: Process the blood to plasma and quantify the concentration of the compound using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Plot the plasma concentration versus time and use pharmacokinetic modeling software to determine key parameters.

Synthesis of 3-Amino-1-piperazin-1-yl-propan-1-one

Figure 3: A plausible synthetic pathway for the title compound.

Conclusion and Future Directions

3-Amino-1-piperazin-1-yl-propan-1-one is a novel chemical entity with significant potential as a modulator of CNS targets, based on the well-established pharmacology of its core piperazine scaffold. The primary hypothesis presented in this guide—that the compound acts as a ligand for dopamine and serotonin receptors—is grounded in a strong body of evidence from structurally related molecules. The proposed secondary mechanisms involving kinase and PDE inhibition offer alternative avenues for investigation.

The tiered experimental workflow detailed herein provides a robust and logical framework for elucidating the precise mechanism of action, from initial in vitro screening to in vivo validation. The successful execution of these studies will not only define the pharmacological profile of 3-Amino-1-piperazin-1-yl-propan-1-one but also pave the way for its potential development as a novel therapeutic agent. Future research should focus on a comprehensive SAR study to optimize potency and selectivity, followed by efficacy testing in relevant disease models.

References

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• Glennon, R. A., & Dukat, M. (2000). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. Journal of Pharmacological and Toxicological Methods, 43(2), 105–110.
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• BMG LABTECH. (n.d.). Dopamine d2 receptor HTRF binding kinetics. Retrieved from [Link]

• Knippschild, U., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8784.

• Bio-protocol. (n.d.). 5-HT2c receptor binding assay. Retrieved from [Link]

• Wu, J. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol.

• MuriGenics. (n.d.). Pk/bio-distribution. Retrieved from [Link]

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• MDPI. (2023, January 5). Identifying Dopamine D3 Receptor Ligands through Virtual Screening and Exploring the Binding Modes of Hit Compounds.

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The Versatile Synthon: An In-depth Technical Guide to 3-Amino-1-piperazin-1-yl-propan-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine moiety is a cornerstone in medicinal chemistry, prized for its ability to impart favorable pharmacokinetic properties and serve as a versatile scaffold for constructing complex molecular architectures.[1] This technical guide delves into the synthesis, chemical properties, and strategic applications of a key building block: 3-Amino-1-piperazin-1-yl-propan-1-one. While not extensively studied as a standalone therapeutic agent, its significance lies in its role as a trifunctional synthon, offering reactive handles for the elaboration into a diverse array of biologically active compounds. We will explore rational, field-proven synthetic protocols, discuss its chemical reactivity, and showcase its utility in the development of advanced pharmaceutical intermediates. This guide is intended to be a practical resource for researchers engaged in drug discovery and process development, providing both the foundational chemistry and the strategic insights necessary to leverage this valuable intermediate.

Introduction: The Strategic Importance of the Piperazine Core

The piperazine ring is a privileged scaffold in modern drug discovery, appearing in a multitude of FDA-approved drugs. Its prevalence is due to several key factors: the two nitrogen atoms provide handles for introducing diverse substituents, its basicity can be tuned to optimize solubility and cell permeability, and the chair-like conformation of the ring can be exploited to control the spatial orientation of pharmacophoric groups.[2]

The subject of this guide, 3-Amino-1-piperazin-1-yl-propan-1-one, encapsulates this versatility within a compact, trifunctional framework. It features:

• A primary amine : A nucleophilic center ideal for amide bond formation, reductive amination, and the introduction of a wide range of functional groups.

• A piperazine ring : With a secondary amine that can be functionalized through alkylation, acylation, or arylation to modulate activity and physicochemical properties.

• A ketone : A versatile electrophilic site for reactions such as reductive amination, Wittig reactions, and the formation of various heterocyclic systems.

This unique combination makes it a powerful intermediate for combinatorial chemistry and the synthesis of targeted libraries for screening against various biological targets.

Synthesis of the Core Scaffold

The synthesis of β-amino ketones, such as 3-Amino-1-piperazin-1-yl-propan-1-one, is well-established in organic chemistry. Two principal and robust methods are particularly well-suited for its preparation: the Mannich reaction and nucleophilic substitution with a β-halo ketone precursor.[3]

Method A: The Mannich Reaction

The Mannich reaction is a three-component condensation that provides a direct and atom-economical route to β-amino carbonyl compounds.[4] In the context of our target molecule, this would involve the reaction of a suitable ketone, formaldehyde, and piperazine.

Causality of Experimental Choices: The classical Mannich reaction often utilizes pre-formed iminium salts or acidic conditions. For the synthesis of 3-Amino-1-piperazin-1-yl-propan-1-one, a variation using a protected amine and a masked ketone source would be advantageous to prevent polymerization and side reactions. A plausible and efficient approach involves the reaction of piperazine with a protected β-aminopropiophenone derivative, followed by deprotection. However, a more direct route would involve a three-component reaction using a protected piperazine to ensure mono-substitution on the piperazine ring.

Experimental Protocol: Mannich-type Synthesis

• Protection of Piperazine: To a solution of piperazine (1.0 eq) in dichloromethane (DCM), add di-tert-butyl dicarbonate (Boc₂O, 1.05 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 4 hours. Concentrate the reaction mixture under reduced pressure to obtain Boc-piperazine.

• Iminium Salt Formation (in situ): In a separate flask, combine paraformaldehyde (1.2 eq) and Boc-piperazine (1.0 eq) in acetonitrile. Add acetyl chloride (1.1 eq) dropwise at 0 °C. Stir for 1 hour to form the N-Boc-piperazinomethyl iminium salt.

• Mannich Reaction: To the in situ generated iminium salt, add a solution of the silyl enol ether of acetone (1.5 eq) in acetonitrile. Stir the reaction mixture at room temperature for 12 hours.

• Work-up and Deprotection: Quench the reaction with saturated aqueous sodium bicarbonate. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate. Dissolve the crude product in a 1:1 mixture of DCM and trifluoroacetic acid (TFA) and stir for 2 hours to remove the Boc protecting group.

• Purification: Neutralize the reaction mixture with aqueous sodium hydroxide and extract the product with DCM. The crude product can be purified by column chromatography on silica gel to yield 3-Amino-1-piperazin-1-yl-propan-1-one.

Method B: Nucleophilic Substitution

An alternative and often high-yielding strategy involves the condensation of piperazine with a β-halo ketone.[3] This method offers excellent control over the stoichiometry and is readily scalable.

Causality of Experimental Choices: This two-step process begins with the synthesis of a β-halopropanoyl precursor, which is then reacted with piperazine. Using a Boc-protected piperazine is crucial in the second step to prevent di-substitution and polymerization. The choice of the halogen (Cl, Br, or I) can influence the reaction rate, with iodide being the most reactive. The use of a non-nucleophilic base is important to prevent side reactions with the electrophilic ketone.

Experimental Protocol: Nucleophilic Substitution

• Synthesis of 3-Chloro-1-(piperazin-1-yl)propan-1-one: To a solution of Boc-piperazine (1.0 eq) and triethylamine (1.2 eq) in anhydrous THF at 0 °C, add 3-chloropropionyl chloride (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 6 hours. Filter the triethylamine hydrochloride salt and concentrate the filtrate to obtain crude 1-(N-Boc-piperazin-1-yl)-3-chloropropan-1-one.

• Amination: Dissolve the crude chloro-ketone in a solution of ammonia in methanol (7N). Transfer the solution to a sealed pressure vessel and heat to 80 °C for 24 hours. Cool the reaction vessel and concentrate the mixture under reduced pressure.

• Deprotection and Purification: Dissolve the crude product in a 1:1 mixture of DCM and TFA and stir at room temperature for 2 hours. Neutralize the reaction with 2M NaOH and extract with DCM (3x). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by flash column chromatography (silica gel, eluting with a gradient of DCM/methanol) to afford the title compound.

Physicochemical and Spectroscopic Properties

While extensive experimental data for 3-Amino-1-piperazin-1-yl-propan-1-one is not widely published, its properties can be reliably predicted based on its structure and data from closely related analogs.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Notes
Molecular Formula	C₇H₁₅N₃O
Molecular Weight	157.22 g/mol
Appearance	Colorless to pale yellow oil	Based on similar β-amino ketones.
Boiling Point	>250 °C (decomposes)	High polarity and hydrogen bonding.
Solubility	Soluble in water, methanol, DMSO	Insoluble in non-polar solvents.
pKa	~8.5-9.5 (piperazine NH), ~9.5-10.5 (primary amine)	Estimated values.

Table 2: Predicted Spectroscopic Data

Technique	Predicted Spectral Features
¹H NMR	δ (ppm): ~1.8-2.0 (m, 2H, -CH₂-), ~2.4-2.6 (t, 4H, piperazine CH₂), ~2.8-3.0 (t, 2H, -CH₂-NH₂), ~3.4-3.6 (t, 4H, piperazine CH₂), NH and NH₂ protons may be broad and exchangeable.
¹³C NMR	δ (ppm): ~35-40 (-CH₂-), ~40-45 (piperazine C), ~50-55 (piperazine C), ~205-210 (C=O).
IR (Infrared)	ν (cm⁻¹): ~3300-3400 (N-H stretch, primary amine), ~3200-3300 (N-H stretch, secondary amine), ~1710 (C=O stretch, ketone).
MS (Mass Spec)	[M+H]⁺ = 158.12

Reactivity and Application as a Synthetic Intermediate

The true value of 3-Amino-1-piperazin-1-yl-propan-1-one lies in its capacity as a versatile building block for more complex molecules. The differential reactivity of its three functional groups can be exploited for selective transformations.

• N-Functionalization of the Primary Amine: The primary amine is the most nucleophilic site and can be selectively reacted under mild conditions. This allows for the introduction of various side chains via acylation, sulfonylation, or reductive amination.

• N-Functionalization of the Piperazine Ring: The secondary amine of the piperazine ring can be functionalized, typically after protection of the primary amine. This site is commonly used to attach aryl or heteroaryl groups, which are often key pharmacophoric elements in CNS-active drugs.[2]

• Modification of the Ketone: The ketone can be reduced to a secondary alcohol, which can serve as a hydrogen bond donor or a site for further functionalization. Alternatively, it can be used in reductive amination to introduce another amine-containing substituent or serve as an anchor for building heterocyclic rings like pyrimidines or imidazoles.

Example Application: Synthesis of a Hypothetical Kinase Inhibitor Scaffold

The following workflow illustrates how 3-Amino-1-piperazin-1-yl-propan-1-one could be used to generate a library of potential kinase inhibitors.

This modular approach allows for the rapid generation of a diverse library of compounds by varying R¹, Ar, and R², enabling efficient structure-activity relationship (SAR) studies.

Conclusion

3-Amino-1-piperazin-1-yl-propan-1-one is a potent and versatile chemical intermediate whose value is derived from its trifunctional nature. This guide has provided a comprehensive overview of its synthesis via robust and scalable methods, outlined its key chemical properties, and demonstrated its strategic application in the construction of complex, drug-like molecules. By understanding the causality behind the experimental protocols and the reactivity of this core scaffold, researchers in drug discovery and development can effectively leverage this building block to accelerate their research programs and explore novel chemical space. The principles and methodologies discussed herein provide a solid foundation for the rational design and synthesis of the next generation of piperazine-containing therapeutics.

References

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Navigating the Unseen: A Technical Guide to the Safe Handling of 3-Amino-1-piperazin-1-yl-propan-1-one

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use. [1]

Preamble: A Note on Data and Due Diligence

The landscape of novel chemical entities often presents challenges in obtaining comprehensive, publicly available safety data. Such is the case with 3-Amino-1-piperazin-1-yl-propan-1-one (CAS 691394-08-8). While this compound is available commercially for research purposes, a complete, publicly accessible Safety Data Sheet (SDS) has not been identified during the compilation of this guide.

Therefore, this document is constructed upon a foundation of chemical similarity, drawing upon available data for structurally related piperazine derivatives. The principles of prudent laboratory practice dictate that in the absence of specific data, a compound should be handled with the assumption that it may possess hazards similar to or greater than its structural analogs. The information herein is intended to provide a robust framework for risk assessment and safe handling, but it is incumbent upon the end-user to seek out supplier-specific safety information and to conduct a thorough risk assessment prior to use.

Section 1: Compound Profile and Inferred Hazard Identification

3-Amino-1-piperazin-1-yl-propan-1-one is a piperazine derivative with the molecular formula C₇H₁₅N₃O and a molecular weight of 157.21 g/mol .[1] Its structure suggests potential for a range of chemical reactivities and biological activities, necessitating a cautious approach to its handling.

Structural Analogs and Anticipated Hazards

Given the presence of the piperazine moiety and a primary amine, we can infer potential hazards based on related compounds:

• Piperazine and its derivatives are known to be corrosive and can cause severe skin and eye damage. They may also cause allergic skin reactions and respiratory irritation.

• Primary amines can be irritating to the skin, eyes, and respiratory tract. They can also be corrosive and may be harmful if swallowed or absorbed through the skin.

• Small molecule amine-containing compounds often carry risks of being harmful if swallowed, and may cause skin and eye irritation.

Based on these general characteristics of its functional groups, 3-Amino-1-piperazin-1-yl-propan-1-one should be treated as a potentially hazardous substance.

GHS Classification (Inferred)

Hazard Class	Hazard Statement
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed
Skin Corrosion/Irritation (Category 1B/2)	H314/H315: Causes severe skin burns and eye damage / Causes skin irritation
Serious Eye Damage/Eye Irritation (Category 1)	H318: Causes serious eye damage
Skin Sensitization (Category 1)	H317: May cause an allergic skin reaction
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation	H335: May cause respiratory irritation

Pictograms:

Signal Word: Danger

Section 2: Prudent Practices for Safe Handling and Storage

A proactive approach to safety is paramount when working with compounds of unknown or incompletely characterized toxicology. The following protocols are designed to minimize exposure and mitigate risk.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential. The following should be considered the minimum requirement for handling 3-Amino-1-piperazin-1-yl-propan-1-one:

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.

• Skin Protection:

  • Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) are required. Gloves should be inspected prior to use and changed frequently, especially if contact with the substance is suspected.

  • Lab Coat: A full-length laboratory coat with sleeves is necessary to protect street clothing and skin.

  • Additional Protection: For larger quantities or tasks with a high splash potential, a chemical-resistant apron and arm sleeves should be utilized.

• Respiratory Protection: Handling of the solid or solutions should be performed in a certified chemical fume hood to avoid inhalation of dust or aerosols. If engineering controls are not sufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Figure 2: Workflow for Responding to a Chemical Spill.

Section 4: Toxicological and Physical-Chemical Data (Inferred and Known)

Property	Value / Information	Source
Chemical Name	3-Amino-1-piperazin-1-yl-propan-1-one	-
CAS Number	691394-08-8	[1]
Molecular Formula	C₇H₁₅N₃O	[1]
Molecular Weight	157.21 g/mol	[1]
Appearance	Likely a solid at room temperature	Inferred
Boiling Point	Not available	-
Melting Point	Not available	-
Solubility	Likely soluble in water and polar organic solvents	Inferred
Acute Toxicity	Harmful if swallowed (inferred)	Based on analogs
Skin Corrosion/Irritation	Corrosive or irritating (inferred)	Based on analogs
Eye Damage/Irritation	Causes serious eye damage (inferred)	Based on analogs
Sensitization	May cause skin and/or respiratory sensitization (inferred)	Based on analogs

Section 5: Disposal Considerations

All waste containing 3-Amino-1-piperazin-1-yl-propan-1-one must be treated as hazardous waste. Dispose of in accordance with all applicable local, state, and federal regulations. Do not allow this chemical to enter the environment.

References

• CHESS GmbH. Safety Data Sheet for 3-Amino-1-piperazin-1-yl-propan-1-one. (Note: This is a known source, but the document was not publicly accessible).

Sources

• 1. chemreg.net [chemreg.net]

Protocols & Analytical Methods

Application of 3-Amino-1-piperazin-1-yl-propan-1-one in Medicinal Chemistry: A Scaffolding Approach for Drug Discovery

Introduction

3-Amino-1-piperazin-1-yl-propan-1-one is a versatile chemical scaffold built upon the privileged piperazine ring. The piperazine heterocycle is a ubiquitous feature in a vast number of biologically active compounds, prized for its ability to impart favorable physicochemical properties and serve as a versatile linker or core structure.[1][2] The two nitrogen atoms within the six-membered piperazine ring provide a combination of structural rigidity, hydrogen bond accepting and donating capabilities, and a large polar surface area. These characteristics often translate to enhanced aqueous solubility, improved oral bioavailability, and favorable absorption, distribution, metabolism, and excretion (ADME) profiles of drug candidates.[3] The 3-amino-1-piperazin-1-yl-propan-1-one moiety, with its terminal primary amine and carbonyl group, offers multiple points for chemical modification, making it an attractive starting point for the synthesis of diverse compound libraries in the pursuit of novel therapeutic agents.

While specific, named therapeutic agents directly incorporating the 3-Amino-1-piperazin-1-yl-propan-1-one scaffold are not prominently featured in publicly available literature, its structural components are representative of motifs commonly employed in medicinal chemistry. The principles guiding its application can be extrapolated from the extensive research on related piperazine-containing drugs. This guide will, therefore, focus on the potential applications of this scaffold, drawing parallels with established piperazine derivatives and providing generalized protocols for its incorporation into drug discovery workflows.

Core Principles of Application

The utility of 3-Amino-1-piperazin-1-yl-propan-1-one in medicinal chemistry is rooted in its trifunctional nature:

• The Piperazine Core: As a central element, the piperazine ring can act as a rigid spacer to orient pharmacophoric groups in a specific spatial arrangement to optimize interactions with a biological target.[1] Its basic nature allows for the formation of salts, which can improve solubility and handling of the final compound.

• The Terminal Amino Group: The primary amine is a key functional handle for a variety of chemical transformations. It can be readily acylated, alkylated, or used in reductive amination reactions to introduce a wide range of substituents. This allows for the exploration of structure-activity relationships (SAR) by systematically modifying this position.

• The Propan-1-one Linker: The three-carbon chain with a carbonyl group provides a flexible linker between the piperazine core and the terminal amine. The carbonyl group can also participate in hydrogen bonding interactions with target proteins.

Hypothetical Application in the Design of Pyrimidinone-Based Kinase Inhibitors

To illustrate the potential application of 3-Amino-1-piperazin-1-yl-propan-1-one, we will consider its use in the synthesis of pyrimidinone-based kinase inhibitors. Pyrimidine and piperazine moieties are common features in kinase inhibitors, a class of drugs often used in oncology.[4][5]

Rationale

In this hypothetical scenario, the pyrimidinone core would serve as the hinge-binding motif, a common strategy for kinase inhibition. The 3-Amino-1-piperazin-1-yl-propan-1-one scaffold would be utilized to introduce a solubilizing group and a point for further derivatization to explore interactions with the solvent-exposed region of the kinase.

General Synthetic Workflow

The following workflow outlines a general approach for incorporating the 3-Amino-1-piperazin-1-yl-propan-1-one scaffold into a pyrimidinone-based kinase inhibitor.

Caption: General workflow for synthesizing pyrimidinone derivatives.

Experimental Protocols

The following are generalized, step-by-step protocols for the key transformations in the proposed synthetic workflow. Researchers should optimize these conditions for their specific substrates.

Protocol 1: Boc Protection of 3-Amino-1-piperazin-1-yl-propan-1-one

Objective: To protect the primary amine of the scaffold to allow for selective reaction at the secondary amine of the piperazine ring.

Materials:

• 3-Amino-1-piperazin-1-yl-propan-1-one

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve 3-Amino-1-piperazin-1-yl-propan-1-one (1.0 eq) in DCM in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.1 eq) to the solution.

• Add a solution of Boc₂O (1.1 eq) in DCM dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NaHCO₃.

• Separate the organic layer and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel to yield the Boc-protected scaffold.

Protocol 2: Nucleophilic Aromatic Substitution with a Chlorinated Pyrimidinone

Objective: To couple the protected scaffold with the core pyrimidinone structure.

Materials:

• Boc-protected 3-Amino-1-piperazin-1-yl-propan-1-one

• A suitable chlorinated pyrimidinone (e.g., 2,4-dichloro-5-acetylpyrimidine)

• Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF) or another suitable polar aprotic solvent

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the chlorinated pyrimidinone (1.0 eq) in DMF.

• Add the Boc-protected scaffold (1.1 eq) to the solution.

• Add DIPEA (2.0 eq) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and stir for 4-8 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the coupled intermediate.

Protocol 3: Boc Deprotection and Final Derivatization

Objective: To remove the Boc protecting group and introduce diversity at the primary amine.

Materials:

• Coupled intermediate from Protocol 2

• Trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane

• DCM

• A library of acylating or alkylating agents

• A suitable base (e.g., Et₃N or DIPEA)

• Appropriate solvents for the final reaction

Procedure (Deprotection):

• Dissolve the coupled intermediate (1.0 eq) in DCM.

• Add an excess of TFA (e.g., 20% v/v in DCM) or a solution of HCl in dioxane (e.g., 4M).

• Stir the reaction at room temperature for 1-4 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the acid and solvent. The product is often obtained as a salt.

Procedure (Final Derivatization - Example: Acylation):

• Dissolve the deprotected intermediate (as the salt, 1.0 eq) in a suitable solvent such as DMF or DCM.

• Add a base (e.g., DIPEA, 2-3 eq) to neutralize the salt and free the amine.

• Add the desired acylating agent (e.g., an acid chloride or a carboxylic acid with a coupling agent like HATU, 1.1 eq).

• Stir the reaction at room temperature until completion (monitor by TLC or LC-MS).

• Work up the reaction as appropriate for the specific reagents used. Typically, this involves an aqueous wash and extraction.

• Purify the final product by chromatography or recrystallization.

Structure-Activity Relationship (SAR) Insights

The systematic derivatization of the terminal amino group allows for the exploration of SAR. For instance, in our hypothetical kinase inhibitor example, different substituents could be introduced to probe for interactions with specific amino acid residues in the solvent-exposed region of the ATP-binding pocket.

R-Group on Terminal Amine	Expected Interaction	Rationale
Small alkyl groups (e.g., methyl, ethyl)	Hydrophobic interactions	Probing for small hydrophobic pockets.
Aromatic rings (e.g., phenyl, pyridyl)	π-stacking, hydrophobic interactions	Exploring larger hydrophobic regions and potential cation-π interactions.
Hydrogen bond donors/acceptors (e.g., -OH, -NH₂)	Hydrogen bonding	Seeking interactions with polar residues.
Charged groups (e.g., -COOH, -NH₃⁺)	Ionic interactions, improved solubility	Targeting charged residues and enhancing aqueous solubility.

Conclusion

3-Amino-1-piperazin-1-yl-propan-1-one represents a valuable, albeit underexplored, building block for medicinal chemistry. Its inherent structural and functional features, characteristic of the broader class of piperazine derivatives, make it a promising scaffold for the synthesis of diverse compound libraries. The provided generalized protocols and SAR considerations offer a framework for researchers to incorporate this versatile molecule into their drug discovery programs, particularly in areas where the piperazine motif has proven to be beneficial, such as in the development of kinase inhibitors and other targeted therapies. Further exploration of this scaffold is warranted to uncover its full potential in the generation of novel therapeutic agents.

References

Due to the lack of specific literature on the direct application of 3-Amino-1-piperazin-1-yl-propan-1-one in medicinal chemistry, the references provided below are to general reviews and representative studies on piperazine-containing compounds that support the principles and protocols discussed in this guide.

• S. K. Sharma, et al. (2024). The medicinal chemistry of piperazines: A review. Chem Biol Drug Des., 103(5), e14537. [Link][3]

• M. Radi, et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(15), 5768. [Link][6]

• S. T. Gadad, et al. (2014). Synthesis of Pyrimidine Incorporated Piperazine Derivatives and their Antimicrobial Activity. Indian Journal of Pharmaceutical Sciences, 76(4), 332-338. [Link][7]

• A. H. F. A. El-Gazzar, et al. (2011). Synthesis and Biological Activity of Some 3-(4-(Substituted)-piperazin-1-yl)cinnolines. Molecules, 16(4), 3299-3312. [Link]

• H. N. Ha, et al. (2021). Facile synthesis and biological evaluation of tryptamine-piperazine-2,5-dione conjugates as anticancer agents. RSC Advances, 11(45), 27767-27771. [Link][8]

• A. S. Almakhzoum & W. A. Almaqtari. (2023). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Pharmaceuticals, 17(1), 1258. [Link][4]

• A. A. Zagidullin, et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Target Antitumor Therapy, 1(6), 381-390.

• M. De Rosa, et al. (2015). Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. ARKIVOC, 2015(7), 231-242. [Link][9]

• A. Kumar, et al. (2021). SYNTHESIS, CHARACTERIZATION AND ANTICANCER ACTIVITY OF PIPERAZINE AMIDE DERIVATIVE. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 12(10), 5429-5437. [Link][10]

• M. D. Rosa, et al. (2015). Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. ARKIVOC, 2015(7), 231-242.[9]

• H. N. Ha, et al. (2021). Facile synthesis and biological evaluation of tryptamine-piperazine-2,5-dione conjugates as anticancer agents. RSC Advances, 11, 27767.[11]

• A. S. Almakhzoum & W. A. Almaqtari. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Pharmaceuticals, 17(1), 1258.[4]

• K. Saravanan, et al. (2019). "Synthesis, Characterization, and Antipsychotic Evaluation of Some Aryl Piperazine Congeners". International Journal of Pharmaceutical & Biological Archives, 10(3), 207-215. [Link][4]

• J. Meng, et al. (2021). Facile synthesis and biological evaluation of tryptamine-piperazine-2,5-dione conjugates as anticancer agents. RSC Advances, 11(45), 27767-27771.

• S. K. Sharma, et al. (2024). The medicinal chemistry of piperazines: A review. Chemical Biology & Drug Design, 103(5), e14537.[3]

• M. Radi, et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(15), 5768.[6]

• S. T. Gadad, et al. (2014). Synthesis of Pyrimidine Incorporated Piperazine Derivatives and their Antimicrobial Activity. Indian Journal of Pharmaceutical Sciences, 76(4), 332-338.[7]

• M. De Rosa, et al. (2015). Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. ARKIVOC, 2015(7), 231-242.[9]

• A. Kumar, et al. (2021). SYNTHESIS, CHARACTERIZATION AND ANTICANCER ACTIVITY OF PIPERAZINE AMIDE DERIVATIVE. International Journal of Pharmaceutical Sciences and Research, 12(10), 5429-5437.[10]

• H. N. Ha, et al. (2021). Facile synthesis and biological evaluation of tryptamine-piperazine-2,5-dione conjugates as anticancer agents. RSC Advances, 11, 27767.[11]

• G. F. Z. Al-Dosari, et al. (2020). Amino Derivatives of Diaryl Pyrimidines and Azolopyrimidines as Protective Agents against LPS-Induced Acute Lung Injury. Molecules, 25(23), 5711.[1]

• H. M. F. El-Gazzar, et al. (2011). Synthesis of A New Class of Pyridazin-3-one and 2-Amino-5-arylazopyridine Derivatives and Their Utility in the Synthesis of Fused Azines. Molecules, 16(11), 9491-9505.[2]

• S. T. Gadad, et al. (2014). Synthesis of Pyrimidine Incorporated Piperazine Derivatives and their Antimicrobial Activity. Indian Journal of Pharmaceutical Sciences, 76(4), 332-338.[12]

• M. A. Ali, et al. (2021). Novel Piperazine Based Compounds Target Alzheimer's Disease Relevant Amyloid β42 and Tau Derived Peptide AcPHF6, and the Lead Molecule Increases Viability in the Flies Expressing Human Tau Protein. ACS Chemical Neuroscience, 12(1), 133-146.[5]

• S. Rostamizadeh, et al. (2018). One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Journal of the Mexican Chemical Society, 62(1), 1-10.[13]

• E. Z. Szabó, et al. (2020). Antioxidative Activity of 1,3,5-Triazine Analogues Incorporating Aminobenzene Sulfonamide, Aminoalcohol/Phenol, Piperazine, Chalcone, or Stilbene Motifs. Molecules, 25(18), 4156.[3]

• M. J. Ordonez, et al. (2015). New Psychoactive Substances: Piperazines and Aminoindanes. Encyclopedia, 2(2), 794-809.[14]

• S. A. G. El-faham, et al. (2018). Three new derivatives of 3-amino-1,2-propanediol; their spectral properties and biological evaluation. Acta Poloniae Pharmaceutica, 75(1), 83-90.[15]

• Google Patents. Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method. [16]

• Google Patents. Process for the preparation of a 3-amino-1,2-propandiol and derivatives thereof. [17]

• A. A. Siddiqui, et al. (2013). Some of the potent biologically active compounds possessing thiazine core. ResearchGate.[18]

• G. Barone, et al. (2021). Structural Manipulations of Marine Natural Products Inspire a New Library of 3-Amino-1,2,4-Triazine PDK Inhibitors Endowed with Antitumor Activity in Pancreatic Ductal Adenocarcinoma. Molecules, 26(23), 7301.[19]

• R. Kumar, et al. (2023). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. Catalysts, 13(11), 1435.[20]

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Application Notes and Protocols: 3-Amino-1-piperazin-1-yl-propan-1-one in the Synthesis of Bioactive Compounds

Introduction: The Strategic Value of the Piperazine Scaffold

The piperazine ring is a privileged scaffold in medicinal chemistry, integral to the structure of numerous commercially available drugs.[1] Its unique physicochemical properties—such as good water solubility, basicity, and the ability to form hydrogen bonds—often enhance the pharmacokinetic profile of drug candidates, improving oral bioavailability and metabolic stability.[2] The versatility of the piperazine structure allows for diverse substitutions at its nitrogen atoms, enabling chemists to fine-tune the pharmacological activity of the resulting molecules.[3] This adaptability has made piperazine derivatives indispensable in the development of novel therapeutic agents across a wide range of diseases, including diabetes, cancer, and infectious diseases.[4][5]

This guide focuses on the synthetic utility of 3-Amino-1-piperazin-1-yl-propan-1-one , a versatile building block for creating novel bioactive compounds. We will particularly explore its application in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, a significant class of oral anti-diabetic agents.[6]

Core Concept: Leveraging 3-Amino-1-piperazin-1-yl-propan-1-one for DPP-4 Inhibitor Synthesis

DPP-4 is a serine protease that inactivates incretin hormones like GLP-1, which are crucial for regulating glucose homeostasis.[7] By inhibiting DPP-4, the half-life of these hormones is extended, leading to increased insulin secretion and reduced glucagon levels in a glucose-dependent manner.[8] Many potent DPP-4 inhibitors, known as "gliptins," feature a core structure that mimics the natural substrate of the enzyme.[4]

The primary amino group of 3-Amino-1-piperazin-1-yl-propan-1-one serves as a key reactive handle. It can be readily acylated to form a stable amide bond, connecting the piperazine-containing moiety to other pharmacophoric elements. In this application note, we will detail the synthesis of a novel Vildagliptin analogue by reacting 3-Amino-1-piperazin-1-yl-propan-1-one with (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile, a crucial intermediate in the synthesis of several DPP-4 inhibitors.[2]

The rationale behind this approach is to replace the 3-amino-1-adamantanol group of Vildagliptin with our piperazine-based scaffold, potentially modulating the compound's solubility, pharmacokinetic properties, and binding interactions within the DPP-4 active site.

Synthetic Workflow and Protocols

The overall synthetic strategy is a two-step process, beginning with the synthesis of the key electrophilic intermediate, followed by the crucial coupling reaction.

Caption: Synthetic and evaluation workflow.

Part 1: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile

This key intermediate is synthesized from L-proline in a multi-step process involving N-acylation, amidation, and subsequent dehydration of the amide to a nitrile.[1][2]

Protocol 1: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid

• Rationale: This step introduces the chloroacetyl group to the nitrogen of L-proline. Chloroacetyl chloride is a highly reactive acylating agent, and the reaction is typically performed under anhydrous conditions to prevent its hydrolysis.[9][10]

• Materials:

  • L-proline (10 g, 0.087 mol)

  • Tetrahydrofuran (THF), anhydrous (100 mL)

  • Chloroacetyl chloride (10.0 mL, 0.132 mol)

  • Saturated sodium bicarbonate solution

  • Ethyl acetate

  • Anhydrous sodium sulfate

• Procedure:

  • Suspend L-proline in a round-bottom flask containing 100 mL of anhydrous THF.

  • Cool the mixture to 0°C in an ice bath under an argon atmosphere.

  • Slowly add chloroacetyl chloride dropwise to the stirred suspension.

  • After the addition is complete, bring the reaction to reflux and maintain for 2.5 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and dilute with 20 mL of water, stirring for 20 minutes.

  • Add saturated brine (20 mL) and extract the product with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the product as a light yellow oil.[10]

Protocol 2: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide

• Rationale: The carboxylic acid is converted to a primary amide, which is a necessary precursor for the subsequent dehydration to the nitrile. Dicyclohexylcarbodiimide (DCC) is used as a coupling agent to activate the carboxylic acid, and ammonium bicarbonate provides the amine source.[11]

• Materials:

  • (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid (from previous step)

  • Dichloromethane (DCM), anhydrous

  • Dicyclohexylcarbodiimide (DCC)

  • Ammonium bicarbonate

• Procedure:

  • Dissolve the carboxylic acid intermediate in anhydrous DCM.

  • Cool the solution to 10–15 °C and slowly add a solution of DCC in DCM.

  • Stir the mixture at room temperature for 1 hour.

  • Add solid ammonium bicarbonate to the reaction mixture and continue stirring for an additional hour.

  • Filter the mixture to remove the dicyclohexylurea byproduct and wash the residue with DCM.

  • Concentrate the filtrate to obtain the crude amide, which can be purified by crystallization.[11]

Protocol 3: Dehydration to (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile

• Rationale: The final step in creating the intermediate is the dehydration of the primary amide to a nitrile. Trifluoroacetic anhydride is a powerful dehydrating agent suitable for this transformation.[2]

• Materials:

  • (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide (from previous step)

  • Trifluoroacetic anhydride (TFAA)

  • Pyridine, anhydrous

  • DCM, anhydrous

• Procedure:

  • Dissolve the amide in anhydrous DCM and cool to 0°C.

  • Add anhydrous pyridine to the solution.

  • Add TFAA dropwise while maintaining the temperature at 0°C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, quench the reaction by carefully adding water.

  • Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, ethyl acetate/hexane gradient) to yield the pure nitrile intermediate.[2]

Part 2: Synthesis of the Novel Vildagliptin Analogue

Protocol 4: Coupling of 3-Amino-1-piperazin-1-yl-propan-1-one with the Nitrile Intermediate

• Rationale: This is a nucleophilic substitution reaction where the primary amine of our starting material displaces the chloride on the chloroacetyl moiety of the intermediate. The reaction is base-mediated to neutralize the HCl generated. Potassium iodide can be used as a catalyst to facilitate the substitution via the Finkelstein reaction.[12]

• Materials:

  • 3-Amino-1-piperazin-1-yl-propan-1-one (1.0 eq)

  • (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (1.05 eq)

  • Potassium carbonate (K₂CO₃), anhydrous (2.5 eq)

  • Potassium iodide (KI), catalytic amount

  • 2-Butanone (or Acetonitrile), anhydrous

• Procedure:

  • To a solution of 3-Amino-1-piperazin-1-yl-propan-1-one in anhydrous 2-butanone, add anhydrous K₂CO₃ and a catalytic amount of KI.

  • Heat the mixture to a gentle reflux.

  • Add a solution of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile in 2-butanone dropwise to the refluxing mixture.

  • Maintain the reflux for 12-24 hours, monitoring the reaction by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Wash the filter cake with additional 2-butanone.

  • Combine the filtrates and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude material by column chromatography on silica gel using a methanol/dichloromethane gradient to afford the final pure compound.

Characterization and Data

The synthesized compounds should be characterized using standard analytical techniques.

Analysis	Expected Observations for Final Product
¹H NMR	Signals corresponding to the protons of the pyrrolidine ring, the piperazine ring, the propanone backbone, and the newly formed N-CH₂-C=O methylene group.
¹³C NMR	Resonances for all unique carbon atoms, including the characteristic nitrile carbon (~117-120 ppm) and the two carbonyl carbons.
Mass Spec (ESI+)	A prominent peak corresponding to the [M+H]⁺ ion of the target molecule.
Purity (HPLC)	>95% for biological testing.

Part 3: Biological Evaluation

To assess the bioactivity of the newly synthesized compound, an in vitro DPP-4 inhibition assay is performed.

Caption: Workflow for DPP-4 inhibition assay.

Protocol 5: In Vitro DPP-4 Inhibition Fluorometric Assay

• Rationale: This assay measures the ability of a compound to inhibit the enzymatic activity of DPP-4. The enzyme cleaves a synthetic substrate (e.g., H-Gly-Pro-AMC), releasing a fluorescent product (AMC). The reduction in fluorescence in the presence of the test compound, relative to a control, indicates inhibition.[12][13][14]

• Materials:

  • Human recombinant DPP-4 enzyme[13]

  • DPP-4 Assay Buffer[13]

  • DPP-4 Substrate: H-Gly-Pro-aminomethylcoumarin (AMC)[15]

  • Test compound (novel Vildagliptin analogue), dissolved in DMSO and serially diluted in Assay Buffer

  • Positive control: Sitagliptin or Vildagliptin

  • 96-well black, flat-bottom microplate

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of the test compound and the positive control in DPP-4 Assay Buffer.

  • In a 96-well plate, add the following to designated wells:

    • Sample Wells: 10 µL of test compound dilution + 30 µL Assay Buffer + 10 µL diluted DPP-4 enzyme.

    • 100% Activity Wells: 10 µL Assay Buffer + 30 µL Assay Buffer + 10 µL diluted DPP-4 enzyme.

    • Background Wells: 20 µL Assay Buffer + 30 µL Assay Buffer (no enzyme).

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 50 µL of the DPP-4 substrate solution to all wells. The final substrate concentration should be near its Km value (e.g., ~20-100 µM).[13]

  • Incubate the plate at 37°C for 30 minutes, protected from light.

  • Measure the fluorescence intensity using an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm.[13]

  • Data Analysis:

    • Subtract the background fluorescence from all readings.

    • Calculate the percent inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (Fluorescence of Sample / Fluorescence of 100% Activity)] x 100

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion and Future Directions

This guide provides a comprehensive framework for utilizing 3-Amino-1-piperazin-1-yl-propan-1-one as a valuable starting material in the synthesis of novel bioactive compounds, specifically demonstrated through the creation of a Vildagliptin analogue. The provided protocols are based on established and reliable chemical transformations, offering a clear path for researchers in drug discovery.

The structure-activity relationship (SAR) of piperazine-based DPP-4 inhibitors is a rich area of study. The presence of electron-withdrawing groups on aryl substituents attached to the piperazine ring has been shown to improve activity in some series.[16] The novel compound synthesized here offers a new data point in this landscape. Further modifications, such as altering the linker between the piperazine and the pyrrolidine moieties or substituting the second nitrogen of the piperazine ring, could lead to the discovery of even more potent and selective DPP-4 inhibitors.

References

• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. (Source: NIH)

• Piperazine sulfonamides as DPP-IV inhibitors: Synthesis, induced-fit docking and in vitro biological evaluation. (Source: PubMed)

• Design, synthesis and anti-diabetic activity of piperazine sulphonamide derivatives as dipeptidyl peptidase-4 inhibitors. (Source: ResearchGate)

• Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. (Source: MDPI)

• Design, synthesis and anti-diabetic activity of piperazine sulphonamide derivatives as dipeptidyl peptidase-4 inhibitors. (Source: Pharmacia)

• Design, synthesis and anti-diabetic activity of piperazine sulphonamide derivatives as dipeptidyl peptidase-4 inhibitors. (Source: Pharmacia)

• Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review. (Source: PMC - NIH)

• ab133081 – Dipeptidyl peptidase IV (DPP4) Inhibitor Screening Assay Kit. (Source: Abcam)

• Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. (Source: PMC - NIH)

• Piperazine sulfonamides as DPP-IV inhibitors: Synthesis, induced-fit docking and in vitro biological evaluation. (Source: ResearchGate)

• 1-[({[1-substituted cyclohexyl] methyl} - International Journal of Pharmaceutical Sciences Review and Research. (Source: International Journal of Pharmaceutical Sciences Review and Research)

• N-Acylation with Chloroacetyl Chloride: Application Notes and Protocols. (Source: Benchchem)

• Reactions of aminopyrimidine derivatives with chloroacetyl and isophthaloyl chlorides. (Source: AVESİS)

• (PDF) Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. (Source: ResearchGate)

• Pyrazole Incorporated New Thiosemicarbazones: Design, Synthesis and Investigation of DPP-4 Inhibitory Effects. (Source: PMC - NIH)

• Preparation method for vildagliptin impurity. (Source: Google Patents)

• DPP4 Inhibitor Screening Kit (MAK203) - Technical Bulletin. (Source: Sigma-Aldrich)

• Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile. (Source: Google Patents)

• (PDF) A facile method to synthesize vildagliptin. (Source: ResearchGate)

• Measurement of Dipeptidylpeptidase Activity in vitro and in vivo. (Source: PMC - NIH)

• Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. (Source: Chemical Communications (RSC Publishing))

• A facile amidation of chloroacetyl chloride using DBU. (Source: International Journal of ChemTech Research) [URL: not available]

• (PDF) A facile amidation of chloroacetyl chloride using DBU. (Source: ResearchGate)

• DPP (IV) Inhibitor Screening Assay Kit. (Source: Cayman Chemical)

• Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. (Source: Mendeley)

• 2.6. Dipeptidyl Peptidase IV (DPP-IV) Inhibition Assay. (Source: Bio-protocol)

• Vildagliptin diketopiperazine and preparation method thereof. (Source: Eureka | Patsnap)

• REACTIONS OF N-CHLORACETYLATION OF TOLUIDINE ISOMERS. (Source: Semantic Scholar)

• (S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile. (Source: Benchchem)

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Technical Notes & Optimization

Improving the yield of 3-Amino-1-piperazin-1-yl-propan-1-one synthesis

Welcome to the technical support center for the synthesis of 3-(piperazin-1-yl)propanamide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions regarding this synthesis. The core of this process lies in the aza-Michael addition of piperazine to acrylamide, a reaction that, while straightforward in principle, requires careful control to achieve high yield and purity of the desired mono-adduct.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 3-(piperazin-1-yl)propanamide?

A1: The synthesis is achieved through an aza-Michael addition reaction. In this process, the nucleophilic secondary amine of the piperazine ring attacks the β-carbon of the electron-deficient alkene in acrylamide. This conjugate addition is typically performed under mild conditions and is driven by the formation of a stable carbon-nitrogen bond.

Q2: What is the most common and critical side reaction that lowers the yield of the desired product?

A2: The most significant side reaction is the formation of the di-substituted by-product, 1,4-bis(3-carbamoylpropyl)piperazine. This occurs when a second molecule of acrylamide reacts with the remaining N-H group of the mono-adduct. Controlling the stoichiometry of the reactants is paramount to minimizing this impurity.

Q3: Is a catalyst required for this reaction?

A3: The aza-Michael addition of amines to activated alkenes like acrylamide can often proceed without a catalyst, especially when using a neat mixture or a protic solvent which can facilitate proton transfer. However, in some cases, mild bases or acids can be used to modulate the reactivity. For this specific reaction, the inherent basicity of piperazine itself can act as a catalyst.

Q4: What are the key safety precautions to consider during this synthesis?

A4: Acrylamide is a known neurotoxin and potential carcinogen and should be handled with extreme care in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses. Piperazine is a corrosive and sensitizing agent.[1][2] Upon heating, there is a risk of emitting toxic fumes of nitrogen and carbon oxides.[1]

Troubleshooting Guide

Issue 1: Low Yield of the Desired Mono-Adduct

Question: My reaction yields are consistently low, or I am isolating a mixture of products. What are the likely causes and how can I improve the yield of 3-(piperazin-1-yl)propanamide?

Answer: Low yields of the mono-adduct are typically due to either incomplete reaction or the over-reaction to the di-substituted by-product.

• Causality: The relative rates of the first and second additions to piperazine determine the product distribution. If the reaction conditions are too harsh or the stoichiometry is not properly controlled, the formation of the di-adduct can be significant.

• Troubleshooting & Optimization:

  • Molar Ratio of Reactants: The most critical factor is the molar ratio of piperazine to acrylamide. To strongly favor the mono-adduct, a significant excess of piperazine should be used. A starting point is a 5:1 to 10:1 molar ratio of piperazine to acrylamide. This statistical excess ensures that an acrylamide molecule is more likely to encounter an unreacted piperazine molecule than the mono-adduct.

  • Controlled Addition: Instead of adding the reactants all at once, employ a slow, dropwise addition of a dilute solution of acrylamide to a stirred solution of piperazine. This maintains a low concentration of the Michael acceptor, further suppressing the formation of the di-adduct.

  • Temperature Control: The reaction is exothermic.[3] Maintain a low to moderate reaction temperature (e.g., 25-40°C). Higher temperatures can increase the rate of the second addition.

  • Solvent Choice: A protic solvent like methanol or a methanol/water mixture can be effective. Water has been shown to accelerate aza-Michael additions in some cases.[4]

Issue 2: Difficulty in Purifying the Product

Question: I have a mixture of the mono- and di-adducts, and I am struggling to separate them. What purification strategies are most effective?

Answer: Separating the mono-adduct, di-adduct, and excess piperazine can be challenging due to their similar amine functionalities.

• Causality: All three compounds are basic and have relatively high polarity, making simple extraction difficult.

• Troubleshooting & Optimization:

  • Acid-Base Extraction: A carefully controlled acid-base workup can be used to remove the highly basic excess piperazine. After the reaction, the mixture can be dissolved in an organic solvent and washed with a limited amount of dilute acid to protonate and extract the more basic piperazine into the aqueous layer. However, the pKa values of the mono-adduct and piperazine are relatively close, so this may not be perfectly selective.

  • Column Chromatography: Silica gel column chromatography is a reliable method for separation. The di-adduct is significantly more polar than the mono-adduct and will have a lower Rf value. A solvent system such as dichloromethane/methanol with a small amount of ammonium hydroxide can be effective. The ammonium hydroxide helps to prevent tailing of the amines on the acidic silica gel.

  • Crystallization: If the mono-adduct is a solid, crystallization can be an effective purification method. After initial purification to remove the bulk of the impurities, attempt to crystallize the product from a suitable solvent system, such as isopropanol or an ethanol/ether mixture.

Experimental Protocol: Optimized for Mono-Adduct Synthesis

This protocol is designed to favor the formation of the mono-substituted product, 3-(piperazin-1-yl)propanamide.

Materials:

• Piperazine (anhydrous)

• Acrylamide

• Methanol

• Dichloromethane

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve piperazine (5.0 equivalents) in methanol.

• In a separate beaker, dissolve acrylamide (1.0 equivalent) in methanol.

• Slowly add the acrylamide solution to the stirred piperazine solution via the dropping funnel over a period of 1-2 hours at room temperature.

• After the addition is complete, allow the reaction to stir at room temperature for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, remove the methanol under reduced pressure.

• Dissolve the residue in dichloromethane and wash with a small amount of water to remove some of the excess piperazine.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of methanol in dichloromethane (e.g., 0% to 10% methanol) with 0.5% ammonium hydroxide to isolate the pure 3-(piperazin-1-yl)propanamide.

Data Presentation

The following table provides an overview of the expected product distribution based on the molar ratio of the reactants.

Molar Ratio (Piperazine:Acrylamide)	Expected Yield of Mono-adduct	Expected Yield of Di-adduct	Comments
1:1	Low to Moderate	Moderate to High	High probability of di-substitution. Not recommended.
2:1	Moderate	Moderate	Improved selectivity, but di-adduct is still a major by-product.
5:1	High	Low	Good balance between selectivity and reagent usage.
10:1	Very High	Very Low	Ideal for maximizing mono-adduct purity, but requires more starting material and more extensive purification to remove excess piperazine.

Visualizations

Reaction Mechanism

Caption: Aza-Michael addition of piperazine to acrylamide.

Experimental Workflow

Caption: Experimental workflow for synthesis.

Troubleshooting Decision Tree

Caption: Troubleshooting low yield issues.

References

• Synthesis of 3‐(piperazin‐1‐yl) benzo[d]isothiazole‐linked,3,4‐oxadiazoles and 1,2,4‐triazoles. (n.d.). ResearchGate. Retrieved January 23, 2026, from [Link]

• Process for preparation of 3 piperazinylbenzisothiazoles. (1999). Google Patents.
• Process for the manufacture of 3-piperazin-1-yl-propylamine derivatives. (2019). Google Patents.
• Processes and intermediates for preparing 3-(1-piperazinyl)-1,2-benzisothiazole. (2000). Google Patents.

• Piperazine di-Acrylamide (PDA). (n.d.). Bio-Rad. Retrieved January 23, 2026, from [Link]

• Synthesis of 1-(1,2-Benzisothiazol-3-yl)piperazine. (n.d.). PrepChem.com. Retrieved January 23, 2026, from [Link]

• Phototransformations of acrylamide derivatives of piperazine-substituted polyfluorinated chalcones. (2020). ResearchGate. Retrieved January 23, 2026, from [Link]

• 3,2-Hydroxypyridinone (3,2-HOPO) vinyl sulfonamide and acrylamide linkers: Aza-Michael addition reactions and the preparation of poly-HOPO chelators. (2012). NIH National Library of Medicine. Retrieved January 23, 2026, from [Link]

• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. (2007). Organic & Biomolecular Chemistry. Retrieved January 23, 2026, from [Link]

• Acrylamide derivatives as antiallergic agents. 2. Synthesis and structure-activity relationships of N-[4-[4-(diphenylmethyl)-1-piperazinyl]butyl]-3-(3-pyridyl)acrylamides. (1989). Journal of Medicinal Chemistry. Retrieved January 23, 2026, from [Link]

• Microwave-assisted solvent-free synthesis of 3-[(4-substituted piperazin-1-yl)alkyl] imidazo[2,1-b][5][6]benzothiazol-2(3H)-ones as serotonin3 (5-HT3) receptor antagonists. (2007). Arkivoc. Retrieved January 23, 2026, from [Link]

• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. (n.d.). ResearchGate. Retrieved January 23, 2026, from [Link]

• Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation. (2019). Frontiers in Chemistry. Retrieved January 23, 2026, from [Link]

• Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery. (2022). MDPI. Retrieved January 23, 2026, from [Link]

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• 3. 3-Piperazinyl-1,2-benzisothiazole hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 4. 3,2-Hydroxypyridinone (3,2-HOPO) vinyl sulfonamide and acrylamide linkers: Aza-Michael addition reactions and the preparation of poly-HOPO chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. US5861511A - Process for preparation of 3 piperazinylbenzisothiazoles - Google Patents [patents.google.com]

Technical Support Center: Resolving Poor Peak Shape in HPLC Analysis of Piperazine Compounds

Welcome to the technical support center for the chromatographic analysis of piperazine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with poor peak shape, particularly peak tailing, during HPLC analysis of these basic compounds. Here, we will delve into the root causes of these issues and provide practical, field-proven troubleshooting strategies to achieve symmetric, reproducible peaks.

The Challenge with Piperazine Compounds

Piperazine and its analogues are weak bases with two pKa values (pKa1 ≈ 5.7 and pKa2 ≈ 9.8). Their basic nature makes them susceptible to strong secondary interactions with the stationary phase in reversed-phase HPLC, leading to significant peak tailing. This phenomenon complicates accurate quantification and can compromise the resolution of closely eluting peaks. The primary culprits behind poor peak shape for these compounds are secondary silanol interactions, metal chelation, and suboptimal mobile phase conditions.

This guide will systematically address these issues in a question-and-answer format, providing not just the "what" but also the "why" behind each troubleshooting step.

Part 1: Troubleshooting Secondary Silanol Interactions

Secondary interactions between protonated basic analytes and ionized residual silanol groups on silica-based stationary phases are the most common cause of peak tailing.[1][2] These interactions introduce an undesirable retention mechanism alongside the primary hydrophobic retention, resulting in asymmetric peaks.

Q1: My piperazine peak is exhibiting significant tailing on a standard C18 column. What is the likely cause?

A1: The most probable cause is the interaction between your protonated piperazine molecules and deprotonated (ionized) silanol groups (Si-O⁻) on the surface of the silica stationary phase.[2][3] Standard Type A silica columns have a higher concentration of these acidic silanols, which strongly retain basic compounds, leading to tailing.

Q2: How can I mitigate these silanol interactions through mobile phase modification?

A2: You have two primary strategies that can be employed, often in concert:

• pH Adjustment: Lowering the mobile phase pH (typically to between 2 and 3) ensures that the vast majority of silanol groups are not ionized.[2] At this low pH, piperazine will be fully protonated, but the non-ionized silanols will not engage in strong ionic interactions.

• Use of a Competing Base: Adding a small concentration (e.g., 0.1-0.5% v/v) of a competing amine, such as triethylamine (TEA) or diethylamine (DEA), to the mobile phase can dramatically improve peak shape.[4] These small, basic molecules preferentially interact with the active silanol sites, effectively "masking" them from your piperazine analyte.

Workflow: Mobile Phase Optimization to Reduce Silanol Interactions

Sources

• 1. pharmagrowthhub.com [pharmagrowthhub.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. LC Technical Tip [discover.phenomenex.com]
• 4. jocpr.com [jocpr.com]

Minimizing side reactions in the synthesis of 3-Amino-1-piperazin-1-yl-propan-1-one

Welcome to the technical support center for the synthesis of 3-Amino-1-piperazin-1-yl-propan-1-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a focus on minimizing side reactions and maximizing yield and purity. Here, we provide in-depth answers to frequently asked questions and a comprehensive troubleshooting guide based on established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 3-Amino-1-piperazin-1-yl-propan-1-one, and what are the critical steps?

A1: The most prevalent and practical synthetic approach involves a multi-step process, beginning with the Michael addition of piperazine to acrylonitrile, followed by the conversion of the resulting nitrile to the desired primary amide. Each step presents unique challenges that must be carefully managed to ensure a successful outcome.

Q2: Why is the formation of bis-adducts a significant issue in the initial Michael addition step?

A2: Piperazine possesses two secondary amine functionalities, both of which are nucleophilic and can react with acrylonitrile. The formation of the desired mono-adduct, 3-(piperazin-1-yl)propanenitrile, is often accompanied by the formation of a bis-adduct, where a second molecule of acrylonitrile reacts with the remaining N-H of the piperazine ring. This is a classic example of a competing reaction that can significantly reduce the yield of the desired intermediate.

Q3: What strategies can be employed to favor the formation of the mono-adduct during the Michael addition?

A3: To selectively synthesize the mono-adduct, it is crucial to control the stoichiometry of the reactants. Utilizing a significant excess of piperazine (typically 5-10 equivalents) shifts the reaction equilibrium towards the formation of the mono-substituted product.[1] The large excess of the diamine ensures that an acrylonitrile molecule is more likely to encounter an unreacted piperazine molecule rather than the mono-adduct.

Q4: Are there any alternative starting materials to acrylonitrile for the Michael addition?

A4: Yes, acrylamide can be used as a direct precursor in a Michael addition with piperazine. This route appears more direct to the final product. However, it is also prone to the formation of the bis-adduct and potential polymerization of the acrylamide. Careful control of reaction conditions, such as temperature and stoichiometry, is paramount.

Q5: What are the primary concerns during the conversion of the nitrile group to the primary amide?

A5: The conversion of the nitrile, 3-(piperazin-1-yl)propanenitrile, to the amide, 3-Amino-1-piperazin-1-yl-propan-1-one, is a critical step where side reactions can significantly impact the purity of the final product. The main challenges include:

• Incomplete hydrolysis: The reaction may stop at the amide stage, which is desired, but if conditions are too harsh or the reaction time is too long, it can proceed to the carboxylic acid.

• Diketopiperazine formation: Intramolecular cyclization of the intermediate or final product can lead to the formation of a stable six-membered ring, a diketopiperazine, which is a common side product in reactions involving piperazine derivatives.[2][3][4]

• Polymerization: Residual acrylonitrile or the acrylamide product itself can polymerize under certain conditions.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 3-Amino-1-piperazin-1-yl-propan-1-one and provides actionable solutions.

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
Low yield of 3-(piperazin-1-yl)propanenitrile in the first step.	Formation of the bis-adduct due to inappropriate stoichiometry.	Increase the molar excess of piperazine to acrylonitrile (e.g., 5:1 or greater). Add acrylonitrile dropwise to a solution of piperazine to maintain a high concentration of the diamine throughout the addition.
Polymerization of acrylonitrile.	Ensure the reaction temperature is controlled, as excessive heat can initiate polymerization.[5] Consider using a radical inhibitor if polymerization is a persistent issue.
Presence of a significant amount of a higher molecular weight impurity.	This is likely the bis-adduct, 1,4-bis(2-cyanoethyl)piperazine.	Confirm the identity of the impurity by mass spectrometry. If confirmed as the bis-adduct, optimize the stoichiometry as described above. Purification can be achieved by column chromatography or recrystallization.
Formation of 3-(piperazin-1-yl)propanoic acid instead of the desired amide.	Over-hydrolysis of the nitrile group due to harsh reaction conditions (e.g., strong acid/base, high temperature, prolonged reaction time).	Use milder hydrolysis conditions. For example, controlled acidic hydrolysis with sulfuric acid or enzymatic hydrolysis can be more selective for the amide. Carefully monitor the reaction progress using techniques like TLC or LC-MS to stop the reaction once the desired amide is formed.
An unexpected cyclic impurity is detected.	Intramolecular cyclization leading to the formation of a diketopiperazine derivative.	This is more likely to occur at elevated temperatures. Conduct the amidation step at the lowest effective temperature. The use of coupling agents for amide formation from the corresponding carboxylic acid can sometimes mitigate this by allowing for milder reaction conditions.
The final product is a viscous oil or a solid that is difficult to purify.	Potential polymerization of the product or starting materials.	Review the reaction conditions for any potential initiators of polymerization (e.g., excessive heat, light exposure for acrylamide). Ensure all reagents and solvents are pure and free from contaminants that could trigger polymerization.

Experimental Protocols

Protocol 1: Synthesis of 3-(piperazin-1-yl)propanenitrile

This protocol is designed to favor the formation of the mono-adduct.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve piperazine (5.0 eq.) in a suitable solvent such as methanol or acetonitrile.

• Reagent Addition: Slowly add acrylonitrile (1.0 eq.) dropwise to the piperazine solution at room temperature. The reaction is exothermic, and the temperature should be maintained below 40°C using an ice bath if necessary.[6]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within a few hours.

• Work-up and Purification: Once the reaction is complete, remove the excess piperazine by vacuum distillation or by washing the reaction mixture with water. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Protocol 2: Conversion of 3-(piperazin-1-yl)propanenitrile to 3-Amino-1-piperazin-1-yl-propan-1-one

This protocol outlines a controlled hydrolysis of the nitrile to the primary amide.

• Reaction Setup: To a solution of 3-(piperazin-1-yl)propanenitrile in a suitable solvent (e.g., a mixture of acetic acid and water), add a controlled amount of a strong acid catalyst, such as sulfuric acid.

• Reaction Conditions: Heat the reaction mixture to a moderate temperature (e.g., 60-80°C) and monitor the progress closely by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction mixture and neutralize it with a base (e.g., sodium bicarbonate solution). Extract the product with a suitable organic solvent. The crude amide can be purified by recrystallization or column chromatography.

Visualizing Reaction Pathways and Side Reactions

To better understand the synthetic process and potential pitfalls, the following diagrams illustrate the key reactions.

Caption: Synthetic pathway and major side reactions.

References

• MDPI. (n.d.). Chemistry of Substituted Thiazinanes and Their Derivatives. Retrieved from [Link]

• PubMed Central. (n.d.). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

• Google Patents. (n.d.). US20190092739A1 - Process for the manufacture of 3-piperazin-1-yl-propylamine derivatives.
• Google Patents. (n.d.). US6111105A - Processes and intermediates for preparing 3-(1-piperazinyl)-1,2-benzisothiazole.
• Google Patents. (n.d.). US5861511A - Process for preparation of 3 piperazinylbenzisothiazoles.

• ResearchGate. (n.d.). Phototransformations of acrylamide derivatives of piperazine-substituted polyfluorinated chalcones. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• ACS Publications. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega. Retrieved from [Link]

• ScienceDirect. (n.d.). Michael additions of primary and secondary amines to acrylonitrile catalyzed by lipases. Retrieved from [Link]

• ResearchGate. (n.d.). Michael additions of acrylonitrile with various alcohols over CO32–‐resin. Retrieved from [Link]

• PubMed Central. (n.d.). Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions. Retrieved from [Link]

• PubMed Central. (2020). Efficient synthesis of piperazinyl amides of 18β-glycyrrhetinic acid. Retrieved from [Link]

• RSC Publishing. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. Retrieved from [Link]

• RSC Publishing. (2022). Introducing the aza-Michael addition reaction between acrylate and dihydropyrimidin-2(1H)-thione into polymer chemistry. Retrieved from [Link]

• PubMed. (1989). Acrylamide derivatives as antiallergic agents. III. Synthesis and structure-activity relationships of N-[4-(4-diphenylmethyl-1-piperazinyl)butyl]- and N-[4-(4-diphenylmethylene-1-piperidyl)butyl]-3-heteroarylacrylamides. Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). Derivatives of Piperazine. XXIII. Addition of 1-Arylpiperazines to a,/3-Unsaturated Nitriles and Esters. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of acrylonitrile methyl acrylate statistical copolymers as melt processable carbon fiber precursors. Retrieved from [Link]

• ResearchGate. (n.d.). A Simple Synthesis of N-Alkylpiperazines. Retrieved from [Link]

• Google Patents. (n.d.). WO1996000391A1 - Methods for the synthesis of diketopiperazines.

• YouTube. (2025). How Does Acrylonitrile Polymerize To Form Polyacrylonitrile?. Chemistry For Everyone. Retrieved from [Link]

• The Royal Society of Chemistry. (2011). Direct amide formation from unactivated carboxylic acids and amines. Retrieved from [Link]

• PubMed Central. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Retrieved from [Link]

• Bio-Rad. (n.d.). Piperazine di-Acrylamide (PDA). Retrieved from [Link]

• ResearchGate. (n.d.). Conversions after given time of the aza‐Michael addition of 1 and 2 to.... Retrieved from [Link]

• Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Retrieved from [Link]

• PubMed. (1989). Acrylamide derivatives as antiallergic agents. 2. Synthesis and structure-activity relationships of N-[4-[4-(diphenylmethyl)-1-piperazinyl]butyl]-3-(3-pyridyl)acrylamides. Retrieved from [Link]

• Wikipedia. (n.d.). 2,5-Diketopiperazine. Retrieved from [Link]

• Master Organic Chemistry. (2010). Functional Groups In Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation-Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. Retrieved from [Link]

• NIH. (n.d.). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. Retrieved from [Link]

• Baran Lab. (n.d.). Diketopiperazines. Retrieved from [Link]

• PubChem. (n.d.). 3-(1-Piperazinyl)-1,2-benzisothiazole. Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesis of diketopiperazine and diketomorpholine derivatives.

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• 3. WO1996000391A1 - Methods for the synthesis of diketopiperazines - Google Patents [patents.google.com]
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Technical Support Center: Scaling the Production of 3-Amino-1-piperazin-1-yl-propan-1-one

Introduction

Welcome to the technical support center for the synthesis and scale-up of 3-Amino-1-piperazin-1-yl-propan-1-one. This molecule is a valuable bifunctional building block, featuring a primary amine, a tertiary amide, and a piperazine moiety, making it a key intermediate for the development of novel pharmaceutical agents. The scale-up of its production, however, presents unique challenges, primarily centered around selective amide bond formation and subsequent purification.

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions, grounded in established chemical principles and field-proven insights. We will explore a robust synthetic strategy, anticipate potential roadblocks, and offer practical, actionable solutions to ensure a successful and scalable process.

Section 1: Proposed Synthetic Strategy & Mechanistic Considerations

The synthesis of 3-Amino-1-piperazin-1-yl-propan-1-one involves the formation of an amide bond between a β-alanine derivative and piperazine. The primary challenge in this synthesis is controlling the reactivity of the two nucleophilic nitrogen atoms in piperazine to prevent the formation of the undesired N,N'-diacylated byproduct.

A robust and scalable approach involves a two-step sequence using a protected amino acid, as outlined below. This strategy offers superior control over selectivity compared to the direct reaction with β-alanine.

Caption: Proposed two-step synthetic workflow for 3-Amino-1-piperazin-1-yl-propan-1-one.

This protecting group strategy is fundamental to achieving high yields of the mono-acylated product. The tert-butoxycarbonyl (Boc) group on the β-alanine prevents its primary amine from interfering in the reaction, while using an excess of piperazine can further suppress the formation of the di-substituted product.[1]

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the synthesis and scale-up in a question-and-answer format.

Q1: The primary issue is low yield, with significant formation of a higher molecular weight byproduct. What's happening and how can I fix it?

Answer: This is the classic problem of di-acylation, where one molecule of N-Boc-β-alanine reacts with both nitrogen atoms of a single piperazine molecule. While using a protecting group helps, this side reaction can still occur, especially if the stoichiometry is not well-controlled.

Potential Causes & Solutions:

• Insufficient Piperazine: At near-equimolar ratios, the mono-acylated product, once formed, can compete with piperazine for the remaining activated acid, leading to the di-acylated impurity.

  • Solution: Increase the excess of piperazine. Using 4-10 molar equivalents of piperazine relative to the N-Boc-β-alanine can significantly favor the desired mono-acylation.[2] The unreacted piperazine can be recovered during workup.

• Slow Reagent Addition: Adding the activated acid solution too quickly can create localized areas of high concentration, promoting di-acylation.

  • Solution: On a larger scale, ensure slow, controlled addition of the activated N-Boc-β-alanine solution to the piperazine solution with vigorous stirring. This maintains a constant, large excess of piperazine throughout the reaction.

Caption: Competing reaction pathways for mono- and di-acylation of piperazine.

Q2: My amide coupling reaction is sluggish or stalls completely, even with standard coupling reagents like EDC/HOBt.

Answer: While piperazine is a reasonably good nucleophile, issues can arise from the activation step or inherent stability of the activated intermediate, especially with sterically hindered substrates.[3]

Potential Causes & Solutions:

• Inefficient Carboxylic Acid Activation: The O-acylisourea intermediate formed from EDC can be insufficiently reactive or rearrange to a stable N-acylurea, which halts the reaction.[3]

  • Solution 1: Switch to a more potent coupling reagent. Uronium-based reagents like HATU or phosphonium-based reagents like PyBOP are generally more efficient and less prone to side reactions for challenging couplings.[3]

  • Solution 2: Convert the carboxylic acid to an acid chloride. This is a highly reactive intermediate, but the reaction must be performed carefully using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[4] This method is often effective when other coupling reagents fail.

• Low Temperature: Many standard coupling reactions are run at room temperature, but some systems require more energy.

  • Solution: Gently heat the reaction mixture to 40-50 °C. Monitor by TLC or LC-MS to ensure the product is stable at this temperature.

Q3: I'm having difficulty purifying the final product after deprotection. It seems to be thermally unstable during distillation.

Answer: The final product, 3-Amino-1-piperazin-1-yl-propan-1-one, is a poly-amine with a high boiling point (est. 240°C at 760 mmHg) and is susceptible to thermal degradation.[5][6] Vacuum distillation on a large scale is often problematic.

Recommended Purification Strategy: Salt Formation & Recrystallization

This is a robust, scalable, and highly effective method for purifying amines.[5]

• Dissolution: Dissolve the crude free-base product in a suitable solvent like isopropanol or ethyl acetate.

• Acidification: Slowly add a solution of HCl in a compatible solvent (e.g., HCl in isopropanol or dioxane) until the pH is acidic (pH ~2-3). The hydrochloride salt will precipitate.

• Isolation: The solid salt can be isolated by filtration.

• Recrystallization: The crude salt can be further purified by recrystallizing from a suitable solvent system, such as ethanol/water or methanol/isopropanol, to yield a high-purity, stable, crystalline solid.

Q4: During scale-up, we noticed an unexpected exotherm after adding the coupling reagent. What are the safety risks?

Answer: Amide bond formation is an exothermic process. On a lab scale, this heat often dissipates into the environment, but on a larger scale, it can accumulate, leading to a dangerous increase in temperature and pressure (thermal runaway).[5]

Mitigation Strategies:

• Controlled Addition: As mentioned, slow, subsurface addition of the limiting reagent is critical.

• Efficient Cooling: Ensure the reactor has adequate cooling capacity (e.g., a cooling jacket) to manage the heat generated.

• Dilution: Running the reaction at a lower concentration can help dissipate heat more effectively, although this impacts throughput.

• Process Safety Analysis: Conduct a thorough safety analysis before scaling up to understand the thermal hazards and establish safe operating limits.

Section 3: Detailed Experimental Protocols

Protocol 1: Scale-Up Synthesis of N-Boc-3-amino-1-(piperazin-1-yl)propan-1-one

This protocol is a representative procedure and should be optimized for specific equipment and scale.

Materials:

• N-Boc-β-alanine (1.0 eq)

• Piperazine (5.0 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• Hydroxybenzotriazole (HOBt) (1.2 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

Procedure:

• Reactor Setup: In a clean, dry, appropriately sized reactor equipped with an overhead stirrer, temperature probe, and addition funnel, charge piperazine (5.0 eq) and DCM (approx. 10 volumes based on N-Boc-β-alanine). Stir to dissolve and cool the solution to 0-5 °C.

• Acid Activation: In a separate vessel, dissolve N-Boc-β-alanine (1.0 eq), EDC (1.2 eq), and HOBt (1.2 eq) in DCM (5 volumes). Stir at room temperature for 30 minutes to ensure full activation.

• Controlled Addition: Slowly add the activated acid solution from step 2 to the piperazine solution in the reactor over 1-2 hours, maintaining the internal temperature below 10 °C.

• Reaction: Once the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction for completion by LC-MS or TLC.

• Aqueous Workup: Quench the reaction by adding water. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution (to remove excess acid and HOBt) and brine.

• Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Boc protected intermediate. This crude material can often be used directly in the next step.

Section 4: Frequently Asked Questions (FAQs)

Q1: What are the most critical process parameters (CPPs) to monitor during the scale-up of the amide coupling step? A1: The most critical parameters are:

• Temperature: To control reaction rate and prevent thermal runaway.
• Reagent Stoichiometry & Addition Rate: To maximize mono-acylation and minimize byproduct formation.
• Agitation: To ensure homogeneity and efficient heat transfer.
• Reaction Completion: To ensure consistent batch quality and yield before proceeding to workup.

Q2: How should the final product, 3-Amino-1-piperazin-1-yl-propan-1-one, be stored? A2: As a free base, the compound is a liquid and may be hygroscopic and sensitive to atmospheric CO₂. It is also potentially sensitive to light.[7] For long-term stability, it is recommended to store it as its crystalline hydrochloride salt in a tightly sealed container, protected from light and moisture, under an inert atmosphere (e.g., nitrogen or argon).[8][9]

Q3: Are there any specific safety hazards I should be aware of? A3: Yes.

• Piperazine: Corrosive and can cause severe skin and eye irritation. Handle with appropriate personal protective equipment (PPE).[7]
• Coupling Reagents: Many coupling reagents (like EDC) and their byproducts are sensitizers or irritants.
• Solvents: Dichloromethane is a suspected carcinogen. Use in a well-ventilated area or fume hood.
• Deprotection: Strong acids like trifluoroacetic acid (TFA) or HCl are highly corrosive and require careful handling.

Section 5: Data Summary

Table 1: Comparison of Common Amide Coupling Reagents

Reagent Class	Example(s)	Pros	Cons
Carbodiimide	EDC, DCC	Inexpensive, readily available	Can form N-acylurea byproduct, risk of epimerization, DCU byproduct is difficult to remove
Uronium/Aminium	HATU, HBTU	High efficiency, fast reaction rates, low epimerization	More expensive, can be sensitive to moisture
Phosphonium	PyBOP, PyAOP	Very effective for hindered couplings, stable	Expensive, generates phosphine oxide byproducts
Acid Halide	SOCl₂, Oxalyl-Cl	Highly reactive, drives difficult reactions to completion	Harsh conditions, generates corrosive HCl gas, limited functional group tolerance[4]

References

• Google Patents. (n.d.). Process for the manufacture of 3-piperazin-1-yl-propylamine derivatives.

• Wiley Online Library. (2024). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

• ResearchGate. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Retrieved from [Link]

• Google Patents. (n.d.). Processes and intermediates for preparing 3-(1-piperazinyl)-1,2-benzisothiazole.

• ResearchGate. (2014). Synthesis and characterization of 3-amino-1, 2-propanediol. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 3-amino-1,2-propanediol.

• Wikipedia. (n.d.). Piperazine. Retrieved from [Link]

• ResearchGate. (2019). Large-Scale Synthesis of Piperazine-2,6-dione and Its Use in the Synthesis of Dexrazoxane Analogues. Retrieved from [Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation? Retrieved from [Link]

• Google Patents. (n.d.). Method for the preparation of piperazine and its derivatives.

• National Institutes of Health. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Retrieved from [Link]

• Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 24.3: Synthesis of Amides. Retrieved from [Link]

• National Institutes of Health. (n.d.). Piperazine. Retrieved from [Link]

• MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Retrieved from [Link]

• Luxembourg Bio Technologies. (2008). Amide bond formation: beyond the myth of coupling reagents. Retrieved from [Link]

• National Institutes of Health. (2018). Stability of Synthetic Piperazines in Human Whole Blood. Retrieved from [Link]

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• 2. US6111105A - Processes and intermediates for preparing 3-(1-piperazinyl)-1,2-benzisothiazole - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 9. Stability of Synthetic Piperazines in Human Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Bioactivity in Synthesized Batches of 3-Amino-1-piperazin-1-yl-propan-1-one

Introduction

Welcome to the technical support center for 3-Amino-1-piperazin-1-yl-propan-1-one. This guide is designed for researchers, scientists, and drug development professionals who are synthesizing this compound and may be encountering challenges with its biological activity. As a β-amino ketone containing the privileged piperazine scaffold, this molecule holds potential for various therapeutic applications, from oncology to central nervous system (CNS) disorders.[1][2] The piperazine moiety is often incorporated into drug candidates to improve their physicochemical properties, such as water solubility, which can be crucial for bioavailability.[3]

This document provides a structured troubleshooting guide in a question-and-answer format to address common issues that can lead to low bioactivity. The advice and protocols herein are based on established principles of organic synthesis, analytical chemistry, and pharmacology, drawing from data on analogous compounds due to the limited specific literature on 3-Amino-1-piperazin-1-yl-propan-1-one.

Troubleshooting Guide: Addressing Low Bioactivity

Low bioactivity in a newly synthesized batch of a compound can be a significant roadblock in a research project. This guide provides a systematic approach to identifying and resolving the root cause of this issue.

SECTION 1: Synthesis and Purification

The quality of the synthesized compound is the most critical factor influencing its bioactivity. Impurities, even in small amounts, can interfere with biological assays or have an antagonistic effect.

Question 1: My synthesis of 3-Amino-1-piperazin-1-yl-propan-1-one resulted in a low yield and/or a complex mixture of products. What are the likely synthetic routes and potential pitfalls?

Answer: A common and effective method for the synthesis of β-amino ketones like 3-Amino-1-piperazin-1-yl-propan-1-one is the Mannich reaction .[4] This is a three-component condensation of an amine (piperazine), a non-enolizable aldehyde (formaldehyde), and a ketone. However, in this case, a more direct approach would be the reaction of piperazine with a suitable three-carbon electrophile. A plausible synthetic route is the Michael addition of piperazine to acrolein, followed by amination of the resulting aldehyde, or more likely, the reaction of piperazine with 3-halopropanoyl halide and subsequent amination.

A proposed synthetic workflow is outlined below:

Caption: Proposed synthesis of 3-Amino-1-piperazin-1-yl-propan-1-one.

Potential Pitfalls and Troubleshooting:

• Side Reactions: During the acylation step, di-acylation of piperazine can occur. Using an excess of piperazine and controlled addition of the acyl chloride can minimize this.

• Polymerization: Acrolein and its derivatives are prone to polymerization. Ensure the reaction is performed at a suitable temperature with appropriate inhibitors if necessary.

• Incomplete Reaction: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the complete consumption of starting materials.

• Purification Challenges: The product is a relatively polar amine. Purification might be challenging via standard silica gel chromatography. Consider using an alternative stationary phase like alumina or employing salt formation and recrystallization. For instance, the hydrochloride salt can be prepared and recrystallized from an alcohol/ether mixture.[5]

Question 2: My analytical data (NMR, MS) of the purified product is inconsistent with the expected structure of 3-Amino-1-piperazin-1-yl-propan-1-one. What are the possible impurities?

Answer: Discrepancies in analytical data often point to the presence of impurities. Based on the proposed synthetic routes, potential impurities could include:

Potential Impurity	Source	Impact on Bioactivity
Unreacted Piperazine	Incomplete reaction or excess reagent	May have its own biological activity or interfere with the target assay.
1,4-bis(3-aminopropanoyl)piperazine	Di-acylation of piperazine	Different chemical structure, likely different or no bioactivity.
Polymeric byproducts	Side reactions of starting materials	Can be difficult to remove and may interfere with assays non-specifically.
Residual Solvents	Incomplete removal during workup	Can affect cell viability in biological assays.

Recommended Analytical Workflow for Purity Assessment:

Sources

• 1. Piperazinyl fragment improves anticancer activity of Triapine | PLOS One [journals.plos.org]
• 2. 6-Chloro-1,2-benzisothiazol-3-yl piperazine|131540-87-9 [benchchem.com]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating Bioassays for 3-Amino-1-piperazin-1-yl-propan-1-one: A Comparative Analysis

For researchers, scientists, and drug development professionals venturing into the characterization of novel compounds, the rigorous validation of bioassays is a cornerstone of robust and reproducible research. This guide provides an in-depth technical comparison of methodologies for validating the bioactivity of 3-Amino-1-piperazin-1-yl-propan-1-one. While direct bioassay data for this specific molecule is not extensively published, its structural motifs, particularly the piperazine group, suggest a strong likelihood of interaction with monoamine transporters. This guide, therefore, focuses on assays for the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET), providing a predictive framework for its characterization.[1]

The piperazine scaffold is a well-established pharmacophore in neuropharmacology, known to interact with a variety of central nervous system targets. Notably, the structurally related compound, 3-(1-Piperazinyl)-1,2-benzisothiazole, is a known human metabolite of the atypical antipsychotics Perospirone and ziprasidone, both of which exhibit complex pharmacology that includes potent interactions with monoamine transporters.[2][3] This metabolic relationship strongly supports the hypothesis that 3-Amino-1-piperazin-1-yl-propan-1-one may also modulate the activity of these critical neurotransmitter transporters.

This guide will dissect and compare several key bioassay platforms, explaining the rationale behind experimental choices and providing detailed protocols to ensure scientific integrity.

I. Foundational Assays: Direct Binding Affinity

The initial step in characterizing a novel compound is often to determine its direct binding affinity for the putative target. Radioligand binding assays are the gold standard for this purpose, offering high sensitivity and specificity.[4]

A. Competitive Radioligand Binding Assay

This classic method quantifies the affinity of a test compound by measuring its ability to displace a radiolabeled ligand with known affinity for the target transporter.

Causality Behind Experimental Choices: The choice of radioligand is critical and should be a high-affinity, specific ligand for the transporter of interest (e.g., [³H]WIN 35,428 for DAT, [³H]Citalopram for SERT, or [³H]Nisoxetine for NET). The use of a radiolabeled competitor allows for highly sensitive detection of binding events. The principle of competitive inhibition forms the basis of this assay, where the unlabeled test compound and the radioligand compete for the same binding site on the transporter.[4]

Workflow Diagram:

Caption: Workflow for a competitive radioligand binding assay.

Experimental Protocol:

• Membrane Preparation: Homogenize cells or tissues expressing the target transporter (e.g., HEK293 cells stably expressing human DAT, SERT, or NET) in an appropriate buffer. Centrifuge to pellet the membranes and resuspend in assay buffer.

• Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of the appropriate radioligand, and varying concentrations of 3-Amino-1-piperazin-1-yl-propan-1-one. Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known inhibitor).

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 4°C) for a predetermined time to allow the binding to reach equilibrium.[5] The time required to reach equilibrium is critical and should be determined empirically.[5]

• Filtration: Rapidly harvest the contents of each well onto a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filter mats in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Subtract the non-specific binding from all other measurements to obtain specific binding. Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value. The Ki value can then be calculated using the Cheng-Prusoff equation.

B. Scintillation Proximity Assay (SPA)

SPA is a more modern, homogeneous alternative to traditional filtration-based radioligand binding assays, offering higher throughput and reduced handling of radioactive waste.[6][7]

Causality Behind Experimental Choices: In SPA, the target transporter is immobilized onto scintillant-containing microbeads.[7] When a radiolabeled ligand binds to the transporter, the radioisotope is brought into close enough proximity to the scintillant to excite it, producing a light signal. Unbound radioligand in the solution is too far away to cause a signal, thus eliminating the need for a separation step.[6] This homogeneous format is highly amenable to automation.[8]

Workflow Diagram:

Caption: Workflow for a Scintillation Proximity Assay (SPA).

Experimental Protocol:

• Bead Preparation: Incubate membranes expressing the target transporter with SPA beads (e.g., wheat germ agglutinin-coated beads) to allow for membrane capture.

• Assay Setup: In a microplate, add the bead-membrane suspension, a fixed concentration of radioligand, and varying concentrations of 3-Amino-1-piperazin-1-yl-propan-1-one.

• Incubation: Incubate the plate, typically with gentle shaking, to allow binding to reach equilibrium.

• Detection: Measure the light output from each well using a microplate scintillation counter.

• Data Analysis: Similar to the filtration assay, determine the IC₅₀ and Ki values from the dose-response curve.

II. Functional Assays: Measuring Transporter Activity

While binding assays provide crucial information about affinity, functional assays are essential to determine whether a compound acts as an inhibitor or a substrate of the transporter.

A. Transporter Uptake Inhibition Assay

This is a direct measure of transporter function, quantifying the inhibition of substrate uptake into cells.[9]

Causality Behind Experimental Choices: This assay utilizes cells that stably or transiently express the transporter of interest.[9] A labeled substrate (either radiolabeled or fluorescent) is applied to the cells, and the rate of its uptake is measured. An inhibitor will reduce the amount of substrate transported into the cells. This method provides a direct readout of the functional consequences of a compound binding to the transporter.

Workflow Diagram:

Caption: Workflow for a transporter uptake inhibition assay.

Experimental Protocol (Radiolabeled Substrate):

• Cell Culture: Plate cells (e.g., HEK293-hDAT) in a 96-well plate and allow them to reach confluency.[9]

• Pre-incubation: Wash the cells with assay buffer and then pre-incubate them with varying concentrations of 3-Amino-1-piperazin-1-yl-propan-1-one or vehicle for a short period (e.g., 10-20 minutes).[9]

• Uptake Initiation: Add a fixed concentration of the radiolabeled substrate (e.g., [³H]dopamine) to initiate uptake.[9]

• Incubation: Incubate for a specific time, ensuring the uptake is in the linear range.[9]

• Termination: Stop the uptake by rapidly aspirating the solution and washing the cells multiple times with ice-cold buffer.[10]

• Lysis and Counting: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.[10]

• Data Analysis: Determine the IC₅₀ value for the inhibition of substrate uptake.

Alternative: Fluorescence-Based Uptake Assays Commercially available kits offer a non-radioactive alternative using a fluorescent substrate that mimics biogenic amines.[11][12] The increase in intracellular fluorescence upon substrate uptake can be measured in real-time or as an endpoint reading, making it suitable for high-throughput screening.[11][13]

B. Membrane Potential Assays

For electrogenic transporters like DAT, SERT, and NET, where substrate transport is coupled to ion movement, changes in membrane potential can be used as a readout of transporter activity.[14]

Causality Behind Experimental Choices: These assays use voltage-sensitive fluorescent dyes that report changes in membrane potential. When the transporter is active, the influx of ions (e.g., Na+) causes a depolarization of the cell membrane, which is detected as a change in the fluorescence of the dye. This method provides a real-time, functional readout of transporter activity and is particularly well-suited for high-throughput screening using instruments like the Fluorometric Imaging Plate Reader (FLIPR).[14][15]

Experimental Protocol (FLIPR-based):

• Cell Plating and Dye Loading: Plate cells expressing the transporter in a 96- or 384-well plate. On the day of the assay, load the cells with a membrane potential-sensitive dye.

• Assay Execution: Place the plate in the FLIPR instrument. The instrument will add the test compound (3-Amino-1-piperazin-1-yl-propan-1-one) followed by the substrate (e.g., dopamine).

• Fluorescence Monitoring: The FLIPR continuously monitors the fluorescence of each well before and after the additions.

• Data Analysis: An inhibitory compound will reduce the substrate-induced change in fluorescence. Calculate the IC₅₀ from the dose-response curve.

III. Comparison of Bioassay Platforms

Assay Platform	Principle	Throughput	Cost	Key Advantages	Key Disadvantages
Competitive Radioligand Binding	Measures displacement of a radiolabeled ligand	Medium	High	Gold standard for affinity determination; high sensitivity and specificity.[4]	Requires handling of radioactive materials; filtration step can be laborious.
Scintillation Proximity Assay (SPA)	Homogeneous radioligand binding	High	High	No separation step required; amenable to automation.[8]	Can be prone to artifacts from colored or quenching compounds.
Radiolabeled Substrate Uptake	Measures inhibition of radiolabeled substrate transport	Medium	High	Direct functional measure of transporter activity.[9]	Requires radioactive materials; multiple wash steps.
Fluorescence-Based Substrate Uptake	Measures inhibition of fluorescent substrate transport	High	Medium	Non-radioactive; allows for kinetic measurements.[11]	Fluorescent substrate may not perfectly mimic the endogenous substrate.
Membrane Potential Assay (FLIPR)	Measures changes in membrane potential upon transport	High	Medium	Real-time functional data; high-throughput.[14]	Only applicable to electrogenic transporters; indirect measure of transport.

IV. Self-Validating Systems and Trustworthiness

To ensure the trustworthiness of your results, each assay should be a self-validating system. This involves several key controls:

• Reference Compounds: Always include known inhibitors and substrates for the target transporter as positive controls. This validates that the assay is performing as expected.

• Parental Cell Line: Use the non-transfected parental cell line as a negative control to determine the level of non-specific binding or uptake.[9]

• Linearity of Response: For functional assays, ensure that the measurements are taken within the linear range of the assay with respect to time and protein concentration.

• Orthogonal Assays: Validate hits from a primary screen using a secondary, orthogonal assay. For example, a compound identified in a binding assay should be confirmed in a functional uptake assay.

V. Conclusion

The validation of bioassays for a novel compound like 3-Amino-1-piperazin-1-yl-propan-1-one requires a multi-faceted approach. Based on its chemical structure, a logical starting point is the investigation of its interaction with monoamine transporters. A combination of direct binding assays, such as competitive radioligand binding or SPA, to determine affinity, followed by functional assays, such as substrate uptake inhibition or membrane potential assays, to elucidate the mechanism of action, will provide a comprehensive pharmacological profile. By carefully selecting the appropriate assays, incorporating robust controls, and understanding the underlying principles of each technique, researchers can generate high-quality, reliable data that will be crucial for the advancement of their drug discovery programs.

References

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• PubChem. (n.d.). 3-(1-Piperazinyl)-1,2-benzisothiazole. Retrieved January 24, 2026, from [Link]

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• Molecular Devices. (n.d.). Neurotransmitter Transporter Assay Kit. Retrieved January 24, 2026, from [Link]

• PubChem. (n.d.). 3-(1-Piperazinyl)-1,2-benzisothiazole monohydrochloride. Retrieved January 24, 2026, from [Link]

• Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation. British journal of pharmacology, 161(6), 1219–1237. Available from: [Link]

• Molecular Devices. (n.d.). FLIPR Membrane Potential Assay Kits. Retrieved January 24, 2026, from [Link]

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• Rothman, R. B., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 666. Available from: [Link]

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• BioIVT. (n.d.). NET (SLC6A2) Transporter Assay. Retrieved January 24, 2026, from [Link]

• Eurofins. (n.d.). DAT Human Dopamine Transporter Binding Antagonist Radioligand LeadHunter Assay. Retrieved January 24, 2026, from [Link]

• Wobst, I., et al. (2017). A Norepinephrine Transporter Assay for the Screening of Natural Products. Molecules, 22(11), 1958. Available from: [Link]

• Lee, J. H., et al. (2021). Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters. International Journal of Molecular Sciences, 22(16), 8820. Available from: [Link]

• Zepper, K. S., et al. (2022). Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. Analytical Chemistry, 94(35), 12056-12064. Available from: [Link]

• Guo, D., et al. (2015). Scintillation proximity assay (SPA) as a new approach to determine a ligand's kinetic profile. A case in point for the adenosine A1 receptor. ACS Medicinal Chemistry Letters, 6(11), 1130-1134. Available from: [Link]

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• Kowal, D. M., et al. (2005). Validation of a fluorescent imaging plate reader membrane potential assay for high-throughput screening of glycine transporter modulators. Journal of Biomolecular Screening, 10(6), 507-517. Available from: [Link]

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• Saha, K., et al. (2015). In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). ResearchGate. Available from: [Link]

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• AssayWise. (2024, March 13). Scintillation proximity assay. What it is, how it works and what it is used for. [Video]. YouTube. Retrieved from [Link]

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• Tang, W., et al. (2004). Validation of FLIPR Membrane Potential Dye for High Throughput Screening of Potassium Channel Modulators. ResearchGate. Available from: [Link]

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A Comparative Analysis of 3-(1-Piperazinyl)-1,2-benzisothiazole: In Vitro and In Vivo Efficacy in the Pursuit of Novel Antipsychotics

A Note on the Investigated Compound: This guide addresses the in vitro and in vivo efficacy of 3-(1-Piperazinyl)-1,2-benzisothiazole and its derivatives. The initial inquiry for "3-Amino-1-piperazin-1-yl-propan-1-one" did not yield publicly available scientific data. However, extensive research has pointed towards 3-(1-Piperazinyl)-1,2-benzisothiazole as a closely related and scientifically significant compound, particularly as a key intermediate in the synthesis of the atypical antipsychotic drug, ziprasidone.[1][2] This guide will, therefore, focus on the pharmacological profile of this well-documented molecule and its derivatives as a valuable endeavor for researchers in drug discovery.

Introduction: The Significance of the Piperazinyl-Benzisothiazole Scaffold

The quest for effective and well-tolerated antipsychotic agents has led to the exploration of various heterocyclic scaffolds. Among these, the 3-(1-piperazinyl)-1,2-benzisothiazole core structure has emerged as a promising pharmacophore.[3] Its inherent ability to interact with key neurotransmitter systems implicated in psychosis, namely the dopaminergic and serotonergic pathways, has made it a focal point of medicinal chemistry research.[4] This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of derivatives of this scaffold, offering insights into their therapeutic potential and the experimental methodologies used for their evaluation.

Mechanism of Action: A Dual Approach to Neurotransmission

The therapeutic effects of atypical antipsychotics are largely attributed to their ability to modulate dopamine D2 and serotonin 5-HT2A receptors in the brain.[4] Derivatives of 3-(1-piperazinyl)-1,2-benzisothiazole are designed to act as antagonists at these receptors. The blockade of D2 receptors in the mesolimbic pathway is thought to alleviate the positive symptoms of schizophrenia, while antagonism of 5-HT2A receptors may contribute to a reduction in negative symptoms and a lower incidence of extrapyramidal side effects.[4]

Caption: Proposed mechanism of action for 3-(1-piperazinyl)-1,2-benzisothiazole derivatives.

In Vitro Efficacy: Receptor Binding Affinity

The initial screening of potential antipsychotic compounds heavily relies on in vitro receptor binding assays. These assays quantify the affinity of a compound for its target receptors, typically expressed as the inhibition constant (Ki). A lower Ki value indicates a higher binding affinity.

A key derivative, BMY 13859-1 , has been a subject of such investigations.[5] The table below summarizes its binding affinity for key receptors compared to the established antipsychotic, ziprasidone.

Compound	Dopamine D2 (Ki, nM)	Serotonin 5-HT2A (Ki, nM)	Serotonin 5-HT1A (Ki, nM)	Serotonin 5-HT2C (Ki, nM)
BMY 13859-1	Potent Affinity	High Affinity	Data not available	Data not available
Ziprasidone	High	Higher than D2	Potent Interaction	Potent Interaction

Note: Specific Ki values for BMY 13859-1 are not publicly available, but descriptive terms from literature are used.[5] Ziprasidone data is based on its known receptor binding profile.[4]

Experimental Protocol: Receptor Binding Assay

The following is a generalized protocol for a competitive radioligand binding assay, a standard method to determine the binding affinity of a test compound.

• Membrane Preparation: Cell membranes expressing the receptor of interest (e.g., dopamine D2 or serotonin 5-HT2A) are prepared from cell cultures or animal brain tissue.

• Incubation: A fixed concentration of a radiolabeled ligand known to bind to the receptor is incubated with the cell membranes.

• Competition: Increasing concentrations of the unlabeled test compound (e.g., a derivative of 3-(1-piperazinyl)-1,2-benzisothiazole) are added to the incubation mixture.

• Equilibrium: The mixture is incubated to allow the binding to reach equilibrium.

• Separation: The bound radioligand is separated from the unbound radioligand, typically by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed to determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). The IC50 value is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

In Vivo Efficacy: Animal Models of Antipsychotic Activity

Following promising in vitro results, candidate compounds are evaluated in animal models that are predictive of antipsychotic efficacy in humans.

Sidman Avoidance Paradigm

This behavioral model assesses the ability of a compound to reduce conditioned avoidance responding, a measure of potential antipsychotic activity. BMY 13859-1 was found to be active in this paradigm, suggesting its potential to normalize behavior in response to aversive stimuli.[3][5]

Amphetamine-Induced Stereotyped Behavior

Amphetamine administration in animals induces stereotyped behaviors, such as repetitive sniffing, licking, and gnawing, which are thought to model the positive symptoms of psychosis. The ability of a compound to block these behaviors is a strong indicator of its antipsychotic potential. BMY 13859-1 effectively blocked amphetamine-induced stereotyped behavior in dogs for up to 7 hours.[3][5]

In Vivo Model	Test Species	Compound	Outcome
Sidman Avoidance	Rat	BMY 13859-1	Active
Amphetamine-Induced Stereotypy	Dog	BMY 13859-1	Blocked stereotyped behavior for up to 7 hours

Experimental Protocol: Amphetamine-Induced Stereotypy in Dogs

• Acclimation: Dogs are acclimated to the experimental environment to minimize stress-related behavioral changes.

• Baseline Observation: The animals' baseline behavior is observed and scored.

• Test Compound Administration: The test compound (e.g., BMY 13859-1) or a vehicle control is administered.

• Amphetamine Challenge: After a predetermined time for the test compound to take effect, amphetamine is administered to induce stereotyped behaviors.

• Behavioral Scoring: The intensity and duration of stereotyped behaviors are observed and scored by trained observers who are typically blinded to the treatment conditions.

• Data Analysis: The scores from the drug-treated group are compared to the control group to determine if the test compound significantly reduced the amphetamine-induced behaviors.

Caption: Experimental workflows for in vivo efficacy testing.

Comparison with Alternatives

The ultimate goal of developing new antipsychotics is to improve upon the efficacy and side-effect profiles of existing treatments. Ziprasidone, for which 3-(1-piperazinyl)-1,2-benzisothiazole is an intermediate, is often compared to other atypical antipsychotics.

Feature	Ziprasidone	Olanzapine	Risperidone	Quetiapine	Aripiprazole
Efficacy	May be slightly less efficacious than olanzapine and risperidone[6]	Generally effective	Generally effective	Effective	As effective as haloperidol and quetiapine[7]
Weight Gain	Low propensity[8]	Significant	Moderate	Moderate	Lower risk
Extrapyramidal Symptoms (EPS)	Low incidence	Low incidence	Dose-dependent	Low incidence	Low incidence
QTc Prolongation	Moderate	Low	Low	Low	No significant effect

This comparative data highlights the therapeutic niche for compounds like ziprasidone and its precursors, particularly for patients where metabolic side effects are a major concern.

Conclusion and Future Directions

The 3-(1-piperazinyl)-1,2-benzisothiazole scaffold has proven to be a valuable starting point for the development of novel antipsychotic agents. Derivatives such as BMY 13859-1 have demonstrated promising in vitro and in vivo activity, characterized by potent antagonism of key neurotransmitter receptors and efficacy in animal models predictive of antipsychotic effects. The favorable side-effect profile of drugs derived from this scaffold, such as ziprasidone's low propensity for weight gain, underscores the potential for developing improved therapeutics for schizophrenia and other psychotic disorders. Future research will likely focus on fine-tuning the structure-activity relationships of this scaffold to further enhance efficacy while minimizing side effects, ultimately leading to safer and more effective treatments for patients.

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A Comparative Guide to the Cross-Reactivity and Selectivity Profiling of Piperazine-Containing Scaffolds

Senior Application Scientist Note: The specific compound "3-Amino-1-piperazin-1-yl-propan-1-one" is not extensively characterized in publicly available scientific literature. Therefore, this guide utilizes a representative model compound, 1-(3-aminopropanoyl)piperazine , to illustrate the principles and methodologies of cross-reactivity and selectivity profiling. This structural motif is common in kinase inhibitors, making it an excellent proxy for demonstrating a robust scientific approach to characterizing novel chemical entities.

Introduction: The Imperative of Selectivity in Drug Discovery

The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs. Its prevalence is a double-edged sword; while it provides a versatile and effective backbone for interacting with biological targets, it can also lead to interactions with multiple proteins, resulting in off-target effects. For any novel compound, particularly those intended for therapeutic use, a comprehensive understanding of its interaction profile across a wide range of biological targets is not merely an academic exercise but a critical step in preclinical development.[1]

Protein kinases, a major class of drug targets, are a prime example of where selectivity is paramount.[2] The human kinome consists of over 500 members that share a conserved ATP-binding site, making the design of selective inhibitors a significant challenge.[3] A lack of selectivity can lead to toxicity or unforeseen pharmacological effects, while in some cases, a carefully defined "polypharmacology" can be therapeutically advantageous.[4] This guide provides an in-depth comparison of methodologies and data interpretation for profiling the selectivity of our representative compound, 1-(3-aminopropanoyl)piperazine , against a panel of well-characterized kinase inhibitors.

The Strategic Framework for Selectivity Profiling

A robust selectivity profiling cascade is designed to move from broad, high-throughput screening to more focused, quantitative analysis. This approach efficiently allocates resources while building a comprehensive understanding of a compound's biological activity.

Figure 1: A tiered workflow for comprehensive selectivity profiling.

Comparative Analysis: Methodologies and Data

To contextualize the selectivity profile of our model compound, we compare its hypothetical data against three well-known kinase inhibitors with distinct selectivity profiles:

• Staurosporine: A natural product known for its high potency but broad promiscuity across the kinome.[5]

• Imatinib (Gleevec®): A highly successful therapeutic agent known for its relatively high selectivity for ABL, KIT, and PDGFR kinases.[3]

• Dasatinib (Sprycel®): A second-generation ABL inhibitor that is more potent than imatinib but also significantly more promiscuous, inhibiting SRC family kinases and others.[3][6]

Primary Kinome Scan: Identifying the Interaction Landscape

The initial screen is typically performed at a single, high concentration (e.g., 10 µM) against a large panel of kinases. The data is often expressed as percent inhibition. This provides a global view of the compound's interaction space.

Table 1: Comparative Primary Kinome Scan Results (% Inhibition at 10 µM)

Kinase Target	1-(3-aminopropanoyl)piperazine (Hypothetical)	Staurosporine (Reference)	Imatinib (Reference)[3]	Dasatinib (Reference)[3][7]
ABL1	98%	99%	99%	99%
SRC	95%	99%	15%	99%
KIT	92%	99%	98%	99%
FLT3	88%	99%	75%	95%
VEGFR2	65%	99%	30%	85%
EGFR	25%	95%	5%	70%
AURKA	10%	98%	2%	40%

| CDK2 | 5% | 99% | 1% | 65% |

Quantifying Selectivity

Several metrics can be used to quantify selectivity from large-scale screening data. The Selectivity Score (S-score) is a straightforward metric calculated by dividing the number of kinases inhibited above a certain threshold by the total number of kinases tested.[8]

• S(90% @ 10 µM): Number of kinases with >90% inhibition at 10 µM / Total kinases tested.

Table 2: Comparative Selectivity Scores (S-score based on a 400-kinase panel)

Compound	Hits (>90% Inh. @ 10 µM)	Total Kinases	S-Score (S90)	Selectivity Profile
1-(3-aminopropanoyl)piperazine	3	400	0.0075	Highly Selective
Staurosporine	>250	400	>0.625	Promiscuous
Imatinib	8	400	0.02	Selective

| Dasatinib | 55 | 400 | 0.1375 | Moderately Promiscuous |

Note: Data for reference compounds are derived from published literature and may vary based on the specific assay platform and panel size.[3][8]

From this analysis, our hypothetical compound demonstrates a highly selective profile, superior to that of Imatinib, by primarily targeting ABL1, SRC, and KIT.

Secondary Confirmatory Assays: Determining Potency (IC₅₀/Kd)

Hits identified in the primary screen must be confirmed and quantified through dose-response experiments to determine their potency, typically as an IC₅₀ (half-maximal inhibitory concentration) from an enzymatic assay or a Kd (dissociation constant) from a binding assay.

Table 3: Comparative Potency Data (IC₅₀ in nM)

Kinase Target	1-(3-aminopropanoyl)piperazine (Hypothetical)	Staurosporine	Imatinib	Dasatinib
ABL1	15	6	25	<1
SRC	25	2	>10,000	1
KIT	50	5	100	5
FLT3	250	10	500	20

| VEGFR2 | >1,000 | 15 | >10,000 | 30 |

This quantitative data confirms the high potency and selectivity of our model compound for ABL1, SRC, and KIT, with significantly weaker activity against other kinases like FLT3 and VEGFR2.

Experimental Protocols: A Self-Validating System

The trustworthiness of selectivity data hinges on the robustness of the experimental protocols. Below are detailed methodologies for two gold-standard assay formats.

Protocol: Radiometric Kinase Activity Assay (e.g., HotSpot™ Platform)

This method directly measures the transfer of a radiolabeled phosphate from [γ-³³P]-ATP to a substrate, providing a direct readout of enzymatic activity.[9] It is considered a gold standard for its sensitivity and direct measurement principle.

Figure 2: Workflow for a radiometric kinase activity assay.

Step-by-Step Methodology:

• Reagent Preparation: All reagents are prepared in a suitable kinase buffer (e.g., Tris-HCl, pH 7.5, with β-mercaptoethanol and EGTA). The specific substrate (peptide or protein) is diluted to its optimal concentration.

• Compound Plating: The test compound is serially diluted in 100% DMSO and then added to the assay plate. A DMSO-only well serves as the 100% activity control.

• Kinase Addition: The specific kinase enzyme is added to each well to initiate a pre-incubation with the compound. This allows the inhibitor to bind to the kinase before the substrate competition begins. The rationale for pre-incubation is to ensure equilibrium is reached for slow-binding inhibitors.

• Reaction Initiation: The reaction is started by adding the ATP mixture, containing both unlabeled ATP and [γ-³³P]-ATP. Running the assay at the apparent Km,ATP for each kinase normalizes the conditions and allows for a more direct comparison of intrinsic inhibitor affinities.[4]

• Reaction Termination and Capture: After incubation, the reaction is stopped by adding phosphoric acid. The entire reaction mixture is then spotted onto a phosphocellulose filter mat. The phosphorylated substrate binds to the filter, while unincorporated [γ-³³P]-ATP does not.

• Washing and Detection: The filter mats are washed multiple times with phosphoric acid to remove all unbound radiolabel. After drying, the radioactivity on the filters is measured using a scintillation counter.

• Data Analysis: The raw counts are converted to percent inhibition relative to the DMSO control. For dose-response experiments, the data are fitted to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol: Competitive Binding Assay (e.g., KINOMEscan™)

This technology measures the ability of a compound to displace a proprietary, immobilized ligand from the ATP-binding site of the kinase. It measures binding affinity (Kd) rather than enzymatic inhibition.[10]

Step-by-Step Methodology:

• System Components: The assay utilizes DNA-tagged kinases, an immobilized ligand coupled to a solid support (beads), and the test compound.

• Competitive Binding: The test compound, the DNA-tagged kinase, and the immobilized ligand are combined and allowed to reach equilibrium. The test compound competes with the immobilized ligand for binding to the kinase's ATP site.

• Separation: The solid support (beads) is washed to remove any unbound kinase. Kinases that were bound to the test compound in solution will be washed away. Kinases that remained bound to the immobilized ligand will be retained.

• Quantification: The amount of kinase remaining on the solid support is quantified by measuring the amount of its DNA tag using quantitative PCR (qPCR). A lower qPCR signal indicates that the test compound successfully displaced the kinase from the immobilized ligand.

• Data Analysis: The results are typically reported as a percentage of the DMSO control, where a lower percentage indicates stronger binding. From this, a Kd value can be calculated, representing the dissociation constant of the compound-kinase interaction.

Conclusion and Future Directions

The comprehensive profiling of 1-(3-aminopropanoyl)piperazine reveals it as a hypothetical, highly selective, and potent inhibitor of ABL1, SRC, and KIT kinases. Its selectivity profile, as quantified by the S-score, is superior to that of the clinical agent Imatinib and vastly superior to the promiscuous inhibitors Dasatinib and Staurosporine.

This guide underscores that robust selectivity profiling is a cornerstone of modern drug discovery. It requires a multi-faceted approach, combining broad screening with quantitative, dose-dependent assays.[11] The choice of assay technology—whether direct enzymatic measurement or competitive binding—provides complementary information about a compound's mechanism of action. By rigorously comparing a new chemical entity against well-characterized benchmarks, researchers can make informed decisions, anticipate potential off-target liabilities, and ultimately accelerate the development of safer and more effective therapeutics.[12]

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A Comparative Guide to the Efficacy of Piperazine-Containing Atypical Antipsychotics for Schizophrenia

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the clinical efficacy of prominent piperazine-containing atypical antipsychotic drugs, with a primary focus on ziprasidone and its key comparators: olanzapine, aripiprazole, and risperidone. Synthesizing data from major clinical trials and peer-reviewed studies, this document is intended to serve as a technical resource for researchers and drug development professionals in the field of neuropsychopharmacology. We will delve into the nuanced differences in their mechanisms of action, clinical effectiveness, and tolerability profiles, supported by quantitative data and detailed experimental methodologies.

Introduction: The Role of the Piperazine Moiety in Atypical Antipsychotics

The piperazine ring is a prevalent structural motif in medicinal chemistry, valued for its ability to modulate physicochemical properties and serve as a versatile scaffold for interacting with biological targets.[1] In the context of atypical antipsychotics, the piperazine moiety is a key component of several widely prescribed medications for schizophrenia and bipolar disorder. These agents have largely replaced first-generation "typical" antipsychotics due to a generally more favorable side-effect profile, particularly concerning extrapyramidal symptoms (EPS).

The core therapeutic action of atypical antipsychotics lies in their ability to modulate dopaminergic and serotonergic pathways in the brain.[2][3] Specifically, their efficacy is attributed to a combination of antagonism at dopamine D2 receptors and serotonin 5-HT2A receptors.[2][4][5] This dual-receptor antagonism is believed to be responsible for the reduced risk of EPS compared to typical antipsychotics, which primarily act on D2 receptors.[5][6]

This guide will focus on a comparative analysis of piperazine-containing atypical antipsychotics, with a particular emphasis on ziprasidone, a compound that, like many in its class, contains a piperazinyl-alkyl chain. While the initially proposed "3-Amino-1-piperazin-1-yl-propan-1-one" is not a recognized therapeutic agent, its core structure is represented in the broader chemical class of drugs we will now examine.

Mechanism of Action: A Tale of Two Receptors

The therapeutic efficacy of atypical antipsychotics in schizophrenia is primarily mediated by their interaction with dopamine D2 and serotonin 5-HT2A receptors in the central nervous system.[2][3][4][6]

• Dopamine D2 Receptor Antagonism: Hyperactivity in the mesolimbic dopamine pathway is associated with the positive symptoms of schizophrenia (e.g., hallucinations, delusions). By blocking D2 receptors in this pathway, atypical antipsychotics can reduce these symptoms.[2][4]

• Serotonin 5-HT2A Receptor Antagonism: Antagonism of 5-HT2A receptors is a hallmark of atypical antipsychotics and is thought to contribute to their efficacy against negative symptoms (e.g., social withdrawal, anhedonia) and cognitive deficits.[2][6] Furthermore, 5-HT2A antagonism can increase dopamine release in certain brain regions, such as the nigrostriatal and mesocortical pathways, which is hypothesized to mitigate the risk of EPS and improve negative symptoms, respectively.[6]

The following diagram illustrates the simplified signaling pathways targeted by these drugs.

Caption: Simplified signaling pathway of atypical antipsychotics.

Receptor Binding Affinities: A Key Differentiator

The clinical profiles of atypical antipsychotics are significantly influenced by their binding affinities for various receptors. The ratio of 5-HT2A to D2 receptor affinity is often considered a key determinant of "atypicality."[5] A higher ratio is generally associated with a lower risk of EPS.[5]

Drug	D2 Receptor Ki (nM)	5-HT2A Receptor Ki (nM)	D2/5-HT2A Ki Ratio
Ziprasidone	4.8	0.4	12
Olanzapine	11	4	2.75
Risperidone	3.5	0.2	17.5
Aripiprazole	0.34	3.4	0.1

Note: Ki values can vary between studies. The values presented are representative. Aripiprazole is unique in that it acts as a partial agonist at the D2 receptor, which contributes to its distinct clinical profile.[1]

Comparative Clinical Efficacy: Insights from Head-to-Head Trials

Numerous clinical trials have compared the efficacy of ziprasidone with other atypical antipsychotics. The following sections synthesize the findings from key studies, including the landmark Clinical Antipsychotic Trials of Intervention Effectiveness (CATIE).[7][8][9]

Efficacy in Acute Schizophrenia

The primary goal in treating acute schizophrenia is the rapid reduction of psychotic symptoms. Efficacy is often measured using standardized rating scales such as the Positive and Negative Syndrome Scale (PANSS) and the Clinical Global Impression of Severity (CGI-S) scale.[10]

A Cochrane review and other meta-analyses have suggested that ziprasidone may be slightly less efficacious than olanzapine and risperidone in the acute treatment of schizophrenia.[11][12][13] However, in a 4-week, double-blind study comparing ziprasidone to aripiprazole, both drugs demonstrated similar efficacy and tolerability profiles.[14] Interestingly, a mixed model analysis in this study favored ziprasidone for a more rapid onset of action at day 4.[14]

In a 28-week, double-blind study comparing olanzapine and ziprasidone, olanzapine-treated patients showed significantly greater improvement on the PANSS total score and had a higher study completion rate.[15][16]

Key Efficacy Data from Comparative Trials

Study	Comparison	Duration	Primary Outcome Measure(s)	Key Findings
Cochrane Review (Komossa et al., 2009)	Ziprasidone vs. Olanzapine, Risperidone, Amisulpride	Various	PANSS, Leaving study early	Ziprasidone was less efficacious than olanzapine, risperidone, and amisulpride.[11][12]
Breier et al., 2005	Ziprasidone vs. Olanzapine	28 weeks	PANSS total score	Olanzapine showed significantly more improvement on the PANSS total score.[15][16]
Addington et al., 2009	Ziprasidone vs. Aripiprazole	4 weeks	CGI-S, BPRSd total	Both drugs showed similar efficacy and tolerability.[14]
CATIE Study (Lieberman et al., 2005)	Ziprasidone vs. Olanzapine, Risperidone, Quetiapine, Perphenazine	18 months	Time to all-cause discontinuation	Olanzapine had a longer time to discontinuation. Ziprasidone was not significantly different from perphenazine, quetiapine, or risperidone.[8][9]

The CATIE Schizophrenia Trial: A Real-World Perspective

The CATIE study was a large, multi-phase, randomized controlled trial designed to assess the long-term effectiveness of antipsychotic medications in a real-world setting.[7][8][9] The primary outcome was "time to all-cause discontinuation," a pragmatic measure reflecting both efficacy and tolerability.

In Phase 1 of the CATIE trial, olanzapine was found to be slightly more effective, with a longer time to discontinuation.[8] However, this was associated with significant weight gain and metabolic side effects.[8] Ziprasidone did not differ significantly from the first-generation antipsychotic perphenazine, risperidone, or quetiapine in terms of discontinuation rates.[9] A key finding from CATIE was that a large proportion of patients discontinued their assigned medication, highlighting the limitations of all available antipsychotics.[8]

Tolerability and Safety Profiles: A Critical Consideration

The choice of an atypical antipsychotic is often guided by its side-effect profile, as this significantly impacts patient adherence.

• Weight Gain and Metabolic Effects: Olanzapine is associated with the most significant weight gain and adverse metabolic changes.[8][15] In contrast, ziprasidone is considered to be one of the more weight-neutral atypical antipsychotics, with a more favorable impact on lipids and glucose.[8][15][17]

• Extrapyramidal Symptoms (EPS): While atypical antipsychotics generally have a lower risk of EPS than typicals, there are differences among them. Some studies suggest ziprasidone may have a slightly higher incidence of EPS compared to olanzapine.[11]

• Prolactin Elevation: Risperidone is known to cause significant elevations in prolactin levels, while aripiprazole and ziprasidone have a lower propensity for this side effect.[1][11]

• QTc Prolongation: Ziprasidone has a warning for a dose-related prolongation of the QTc interval, a measure of cardiac repolarization. While the clinical significance is debated, it is a consideration in patients with pre-existing cardiac conditions.

Summary of Key Tolerability Differences

Side Effect	Ziprasidone	Olanzapine	Aripiprazole	Risperidone
Weight Gain	Low	High	Low to Moderate	Moderate
Metabolic Effects	Favorable	Unfavorable	Generally Favorable	Moderate Risk
EPS Risk	Low to Moderate	Low	Low	Moderate
Prolactin Elevation	Low	Low	Low (can decrease)	High
QTc Prolongation	Potential Risk	Low Risk	Low Risk	Low Risk

Experimental Protocols: Methodologies for Assessing Antipsychotic Efficacy

The following provides an overview of the typical methodologies employed in clinical trials evaluating the efficacy of antipsychotic medications for schizophrenia.

In Vitro Receptor Binding Assays

Objective: To determine the binding affinity of a compound for specific neurotransmitter receptors.

Protocol:

• Membrane Preparation: Cell lines engineered to express the target receptor (e.g., human D2 or 5-HT2A receptors) are cultured and harvested. The cell membranes are isolated through a series of centrifugation and homogenization steps.

• Radioligand Binding Assay: A fixed concentration of a radiolabeled ligand known to bind with high affinity to the target receptor is incubated with the prepared cell membranes in the presence of varying concentrations of the test compound.

• Separation and Detection: The reaction is terminated, and the bound and free radioligand are separated by rapid filtration. The amount of radioactivity retained on the filter, representing the bound ligand, is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki (inhibition constant) is then calculated from the IC50 value using the Cheng-Prusoff equation, providing a measure of the compound's binding affinity.

In Vivo Preclinical Models

Objective: To assess the antipsychotic-like activity of a compound in animal models.

Common Models:

• Conditioned Avoidance Response (CAR): This model assesses the ability of a compound to suppress a learned avoidance response without impairing the ability to escape an aversive stimulus. This is considered predictive of antipsychotic efficacy.

• Amphetamine- or Phencyclidine (PCP)-Induced Hyperlocomotion: These models induce a hyperdopaminergic state, mimicking aspects of psychosis. The ability of a compound to attenuate this hyperactivity is indicative of antipsychotic potential.

Clinical Trial Design for Schizophrenia

Objective: To evaluate the efficacy and safety of a new antipsychotic medication in patients with schizophrenia.

Typical Design:

• Phase: Most pivotal trials are Phase III, multicenter, randomized, double-blind, and placebo- or active-controlled.[10]

• Patient Population: Patients meeting the diagnostic criteria for schizophrenia (e.g., DSM-5) and experiencing an acute exacerbation of psychotic symptoms.

• Intervention: Patients are randomized to receive either the investigational drug, a placebo, or an active comparator at a fixed or flexible dose for a specified duration (typically 4-8 weeks for acute studies).[10]

• Outcome Measures:

  • Primary: Change from baseline in the total score of the Positive and Negative Syndrome Scale (PANSS) or the Brief Psychiatric Rating Scale (BPRS).[10][18]

  • Secondary: Change in the Clinical Global Impression of Severity (CGI-S) and Improvement (CGI-I) scales, response rates (defined as a certain percentage reduction in PANSS/BPRS score), and measures of negative symptoms and cognitive function.

• Safety and Tolerability Assessments: Monitoring of adverse events, vital signs, weight, laboratory parameters (including metabolic profiles), and extrapyramidal symptom rating scales (e.g., Simpson-Angus Scale, Barnes Akathisia Rating Scale).

The following diagram illustrates a typical clinical trial workflow.

Caption: A typical randomized, placebo-controlled clinical trial workflow.

Conclusion: A Profile of Nuanced Differences

The evidence from numerous peer-reviewed studies and large-scale clinical trials indicates that while piperazine-containing atypical antipsychotics share a common mechanistic framework, they exhibit important differences in their efficacy and tolerability profiles.

• Ziprasidone emerges as a viable option, particularly for patients where metabolic concerns are a priority.[8][13][17] While some studies suggest a slightly lower efficacy compared to olanzapine and risperidone, its favorable weight and metabolic profile are significant advantages.[11][12][13]

• Olanzapine demonstrates robust efficacy, particularly in acute settings, but its use is often limited by a high propensity for weight gain and metabolic disturbances.[8][15][16]

• Aripiprazole , with its unique partial D2 agonism, offers a distinct profile with a generally favorable balance of efficacy and tolerability.[1]

• Risperidone is an effective antipsychotic but carries a higher risk of EPS at higher doses and is associated with significant prolactin elevation.[11]

Ultimately, the selection of an atypical antipsychotic for the treatment of schizophrenia requires a careful consideration of the individual patient's clinical presentation, comorbidities, and tolerability risk factors. This comparative guide provides a foundation of evidence-based data to inform these critical decisions in both clinical practice and future drug development endeavors.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Amino-1-piperazin-1-yl-propan-1-one

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility to ensure a safe laboratory environment. The proper handling and disposal of chemical reagents are paramount to this commitment. This guide provides a detailed, step-by-step protocol for the safe disposal of 3-Amino-1-piperazin-1-yl-propan-1-one, a compound that, while valuable in synthesis, requires meticulous management due to its potential hazards. This document is structured to provide not just procedural instructions, but also the scientific rationale behind each recommendation, empowering you to make informed safety decisions.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough risk assessment is critical. Based on the hazard profiles of analogous compounds, 3-Amino-1-piperazin-1-yl-propan-1-one should be presumed to have the following characteristics:

Hazard Classification (Inferred)	Description	Associated Risks
Acute Toxicity, Oral	Harmful if swallowed.[2]	Ingestion can lead to adverse health effects.
Skin Irritation	May cause skin irritation.[2][3]	Direct contact can cause redness, itching, and inflammation.
Eye Irritation	Causes serious eye irritation.[1][3]	Contact with eyes can result in significant damage.
Aquatic Toxicity	Potentially toxic to aquatic life with long-lasting effects.[1]	Improper disposal can harm the environment.

Essential Personal Protective Equipment (PPE):

To mitigate exposure risks, the following PPE is mandatory when handling 3-Amino-1-piperazin-1-yl-propan-1-one and its waste:

• Eye and Face Protection: Chemical safety goggles and a face shield.[1][5]

• Hand Protection: Chemically resistant gloves (e.g., nitrile).[1]

• Body Protection: A lab coat or chemical-resistant apron.[5]

• Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of any potential vapors or aerosols.[5][6]

II. Waste Segregation and Container Management: A First-Principles Approach

Proper segregation of chemical waste is a cornerstone of laboratory safety and environmental responsibility.[7] The primary objective is to prevent inadvertent and dangerous chemical reactions that can occur when incompatible substances are mixed.

Disposal Workflow Diagram:

Caption: Workflow for the proper segregation and disposal of 3-Amino-1-piperazin-1-yl-propan-1-one waste.

Step-by-Step Segregation and Container Protocol:

• Identify Waste Streams:

  • Pure Chemical Waste: Unused or expired 3-Amino-1-piperazin-1-yl-propan-1-one.

  • Contaminated Solid Waste: Items such as gloves, weighing paper, pipette tips, and spill absorbents that have come into direct contact with the chemical.

  • Contaminated Liquid Waste: Rinsate from cleaning contaminated glassware.

• Select Appropriate Waste Containers:

  • All hazardous chemical waste must be stored in containers that are compatible with the waste and are in good condition, free of leaks.[8] The original chemical container is often a suitable choice for the pure chemical waste.[8]

  • Use separate, clearly labeled containers for solid and liquid waste streams.

• Properly Label Waste Containers:

  • Labels on hazardous waste containers must not be removed or defaced.[9][10]

  • Each container must be labeled with the words "Hazardous Waste" and a clear identification of its contents (e.g., "3-Amino-1-piperazin-1-yl-propan-1-one contaminated debris" or "Aqueous waste containing 3-Amino-1-piperazin-1-yl-propan-1-one").

  • Consult your institution's Environmental Health and Safety (EH&S) office for specific labeling requirements.

III. Decontamination and Spill Management

Accidents can happen, and a well-defined spill response plan is essential.

Decontamination Protocol for Glassware:

• Initial Rinse: Rinse the contaminated glassware with a suitable solvent (e.g., water, if the compound is soluble) to remove the bulk of the chemical residue. This initial rinsate is considered hazardous and must be collected in the designated liquid hazardous waste container.[8]

• Secondary Wash: Wash the glassware with soap and water.

• Final Rinse: Perform a final rinse with deionized water.

Emergency Spill Response:

• Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate ventilation.[6][11]

• Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.[11]

• Collect Absorbed Material: Carefully collect the absorbent material into a suitable, labeled container for disposal as solid hazardous waste.[11] Do not allow the material to enter drains or waterways.[11]

• Clean the Spill Area: Thoroughly clean the spill area after the absorbed material has been removed.[11]

IV. Final Disposal Procedures

Under no circumstances should 3-Amino-1-piperazin-1-yl-propan-1-one or its contaminated materials be disposed of down the drain or in regular trash.[12][13] The recommended disposal method for this type of chemical waste is through a licensed chemical destruction facility.

Step-by-Step Final Disposal:

• Secure Storage: Keep all hazardous waste containers securely closed in a designated and well-ventilated waste accumulation area.

• Arrange for Pickup: Contact your institution's EH&S department to arrange for the collection of the hazardous waste. They will ensure that the waste is transported and disposed of in compliance with all federal, state, and local regulations.[14][15]

• Controlled Incineration: The most probable final disposal route will be controlled incineration with flue gas scrubbing to neutralize harmful combustion byproducts.[1]

V. Regulatory Compliance

Adherence to regulatory standards is not optional. Key regulations governing the disposal of hazardous laboratory chemicals include:

• Resource Conservation and Recovery Act (RCRA): Enacted by the U.S. Environmental Protection Agency (EPA), RCRA provides the framework for the proper management of hazardous and non-hazardous solid waste.[7][16]

• Occupational Safety and Health Administration (OSHA): OSHA's standard on Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) requires employers to have a Chemical Hygiene Plan that includes procedures for safe handling and disposal of chemicals.[9][17][18]

By following these detailed procedures, you are not only ensuring your personal safety and that of your colleagues but also upholding the highest standards of scientific integrity and environmental stewardship.

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Personal protective equipment for handling 3-Amino-1-piperazin-1-yl-propan-1-one

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe handling of 3-Amino-1-piperazin-1-yl-propan-1-one. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following recommendations are synthesized from the hazard profiles of structurally analogous chemicals, including piperazine derivatives and aminopropanols. This approach ensures a cautious and proactive safety posture in the laboratory.

Hazard Analysis: An In-depth Look at Potential Risks

Based on related chemical structures, 3-Amino-1-piperazin-1-yl-propan-1-one is anticipated to present several potential hazards. The presence of the piperazine ring and the amino functionality suggests the possibility of skin and eye irritation or corrosion, as well as potential respiratory effects.[1][2] It is also prudent to consider the possibility of the compound being harmful if ingested and potentially causing skin sensitization with repeated contact.[3][4][5]

Key Anticipated Hazards:

• Skin Corrosion/Irritation: Similar compounds are known to cause skin irritation or even severe burns.[2][4]

• Serious Eye Damage/Irritation: Direct contact with the eyes is likely to cause serious and potentially irreversible damage.[1][3][4]

• Harmful if Swallowed: Oral toxicity is a concern with related aminopropanols and piperazine derivatives.[4][5][6]

• Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is mandatory to mitigate the risks associated with handling 3-Amino-1-piperazin-1-yl-propan-1-one. The selection of appropriate PPE is critical and should be based on the specific laboratory operation being performed.[7][8]

Operation	Recommended Personal Protective Equipment
Receiving and Unpacking	Safety glasses, Nitrile gloves
Weighing and Aliquoting	Chemical safety goggles, Face shield, Double-layered nitrile gloves, Laboratory coat, Respiratory protection (if not in a fume hood)
Solution Preparation	Chemical safety goggles, Face shield, Chemical-resistant gloves (e.g., nitrile), Laboratory coat, Work in a certified chemical fume hood
Reaction and Quenching	Chemical safety goggles, Face shield, Chemical-resistant gloves, Chemical-resistant apron over a laboratory coat, Work in a certified chemical fume hood
Waste Disposal	Chemical safety goggles, Chemical-resistant gloves, Laboratory coat

Experimental Workflow: A Step-by-Step Guide to Safe Handling

The following workflow outlines the critical steps for safely handling 3-Amino-1-piperazin-1-yl-propan-1-one from receipt to disposal.

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